Thalidomide-5'-O-C2-OH

Core Science & Biosynthesis

The Strategic Role of Thalidomide-5'-O-C2-OH in PROTAC Technology: A Comprehensive Technical Guide

Executive Summary

The transition from traditional occupancy-based pharmacology to targeted protein degradation (TPD) represents a paradigm shift in drug discovery. Proteolysis Targeting Chimeras (PROTACs) are at the forefront of this revolution, functioning as heterobifunctional molecules that hijack the cell's endogenous ubiquitin-proteasome system (UPS) to eliminate disease-causing proteins[1].

A critical component in the design of these degraders is the E3 ligase-recruiting ligand. Thalidomide-5'-O-C2-OH (also known as Thalidomide-O-PEG1-OH) has emerged as a highly strategic building block. By leveraging a solvent-exposed exit vector on the phthalimide ring, this molecule provides a reactive hydroxyl handle for linker conjugation without disrupting the critical binding interactions with the Cereblon (CRBN) E3 ligase[2]. This whitepaper provides an in-depth technical analysis of the mechanism, physicochemical profiling, and validated synthetic workflows for utilizing Thalidomide-5'-O-C2-OH in PROTAC development.

Molecular Anatomy & Mechanism of Action

Hijacking the CRL4^CRBN Complex

Thalidomide binds specifically to CRBN, a substrate receptor for the CRL4^CRBN E3 ubiquitin ligase complex (composed of CUL4, RBX1, DDB1, and CRBN)[2]. Crystallographic studies have demonstrated that thalidomide anchors into the tri-tryptophan pocket of CRBN via its glutarimide ring. Crucially, the phthalimide ring remains solvent-exposed[2].

By functionalizing the 5'-position of the phthalimide ring with an ether-linked 2-carbon alcohol (C2-OH or PEG1-OH), chemists can attach target protein (POI) ligands without causing steric clashes within the CRBN binding pocket[3].

The Degradation Cascade

Once the POI ligand is conjugated to Thalidomide-5'-O-C2-OH, the resulting PROTAC orchestrates a highly specific degradation cascade:

• Ternary Complex Formation: The PROTAC simultaneously binds the POI and CRBN, inducing a localized proximity (the ternary complex)[4].

• Polyubiquitination: This proximity allows the E2 ubiquitin-conjugating enzyme, recruited by the CRL4^CRBN complex, to transfer ubiquitin molecules to specific lysine residues on the POI[1].

• Proteasomal Degradation: The K48-linked polyubiquitin chain acts as a recognition signal for the 26S proteasome, which unfolds and degrades the target protein, releasing the intact PROTAC to act catalytically[4].

Caption: Mechanism of PROTAC-induced target protein degradation via the CRL4^CRBN E3 ligase pathway.

Physicochemical & Quantitative Profiling

The choice of a C2-OH (PEG1) linker over longer PEG chains (e.g., PEG4 or PEG6) is a deliberate experimental choice driven by causality. A shorter, more rigid linker minimizes the entropic penalty of ternary complex formation. For certain targets, longer linkers introduce excessive flexibility, leading to the "hook effect" (where binary complexes outcompete the ternary complex) or poor cell permeability.

Parameter	Typical Range / Value	Causality / Significance
Molecular Weight (Thal-5'-O-C2-OH)	318.28 g/mol	A low starting MW allows for the addition of complex POI ligands while keeping the final PROTAC closer to the extended Rule-of-5 limits, ensuring oral bioavailability.
Linker Length	2 Carbons (PEG1)	Provides a rigid, ultra-short spacer. Ideal for targets requiring tight ternary complex formation without the entropic penalties seen in long PEG chains[3].
DC50 (Degradation Concentration 50%)	1 nM - 100 nM	Highly dependent on the POI ligand, but C2-OH derived PROTACs often show high potency due to favorable cell permeability profiles[5].
Dmax (Maximum Degradation)	80% - 99%	Indicates the catalytic efficiency of the PROTAC in inducing complete POI ubiquitination[5].
Hydrolytic Stability	pH Dependent	The glutarimide ring is susceptible to hydrolysis. Maintaining slightly acidic to neutral pH (6.0 - 7.4) during assays prevents premature degradation[6].

Synthetic Workflows & Conjugation Protocols

The terminal hydroxyl group of Thalidomide-5'-O-C2-OH is a versatile chemical handle, but primary alcohols are poor leaving groups. To conjugate a POI ligand, the hydroxyl must either be activated into a good leaving group (for nucleophilic substitution) or utilized in a direct coupling reaction (e.g., Steglich esterification or Mitsunobu reaction)[3].

Caption: Synthetic workflow for assembling PROTACs using the Thalidomide-5'-O-C2-OH building block.

Protocol 1: Self-Validating Synthesis via Hydroxyl Activation (Tosylation & SN2)

Objective: To synthesize a PROTAC by converting the C2-OH into a reactive tosylate, followed by displacement with an amine-bearing POI ligand.

• Activation (Tosylation): Dissolve Thalidomide-5'-O-C2-OH (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Add triethylamine (TEA, 2.0 eq) and cool to 0°C. Slowly add p-toluenesulfonyl chloride (TsCl, 1.2 eq).

  • Causality: The low temperature prevents unwanted side reactions, while TEA acts as an acid scavenger to drive the formation of the highly reactive tosylate intermediate.

• Intermediate QC: Monitor via TLC or LC-MS. The reaction is complete when the starting material mass (m/z 318) shifts to the tosylate mass (m/z 472).

• Nucleophilic Substitution (SN2): Isolate the tosylate intermediate and dissolve in anhydrous N,N-dimethylformamide (DMF). Add the amine-bearing POI ligand (1.1 eq) and N,N-diisopropylethylamine (DIPEA, 2.0 eq). Heat to 60°C for 12 hours.

• Self-Validation (LC-MS Check): Before purification, inject an aliquot into the LC-MS. Validation logic: If the expected PROTAC mass is absent and the tosylate mass remains, the nucleophile is too weak. The system dictates adding a catalyst (e.g., KI for Finkelstein-type acceleration) or increasing the temperature.

• Purification: Purify the final PROTAC via preparative HPLC using a C18 column (Water/Acetonitrile gradient with 0.1% Formic Acid).

Evaluating Degradation Efficacy (Biological Validation)

To prove that the synthesized PROTAC functions via targeted degradation rather than simple target inhibition, cellular assays must be strictly controlled.

Protocol 2: Target Protein Degradation Assay (Western Blot)

Objective: To quantify DC50 and Dmax while proving a proteasome-dependent mechanism[5].

• Cell Seeding & Treatment: Seed the target cell line in 6-well plates and allow adherence overnight. Treat cells with a serial dilution of the PROTAC (e.g., 1 nM to 10 µM) for 18-24 hours.

• Mechanistic Control (Self-Validation Step): In parallel wells, pre-treat cells with 10 µM MG132 (a 26S proteasome inhibitor) for 2 hours prior to adding the PROTAC at its expected optimal concentration.

  • Causality: If the PROTAC reduces POI levels in standard wells, but POI levels are rescued (remain high) in the MG132-treated wells, this definitively proves that the mechanism of action is proteasome-mediated degradation, not transcriptional downregulation or assay artifact.

• Lysis & Quantification: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease inhibitors. Quantify total protein using a BCA assay.

• Immunoblotting: Separate proteins via SDS-PAGE, transfer to a nitrocellulose membrane, and probe with primary antibodies against the POI and a loading control (e.g., GAPDH).

• Data Analysis: Analyze band densitometry to plot a dose-response curve, calculating the DC50 and Dmax[5].

References

• E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones. National Institutes of Health (NIH). Available at:[Link]

• Targeted Protein Degradation to Overcome Resistance in Cancer Therapies: PROTAC and N-Degron Pathway. MDPI. Available at:[Link]

• Mechanism of degrader-targeted protein ubiquitinability. National Institutes of Health (NIH). Available at:[Link]

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• 6. pdf.benchchem.com [pdf.benchchem.com]

Cereblon E3 Ligase Recruitment by Thalidomide-5'-O-C2-OH: A Structural and Kinetic Guide for PROTAC Engineering

Executive Summary

In the rapidly evolving landscape of Proteolysis Targeting Chimeras (PROTACs), the selection of the E3 ligase recruiter and its linker attachment point is a make-or-break design parameter. While 4'-substituted immunomodulatory drugs (IMiDs) like pomalidomide and lenalidomide are industry standards, they frequently encounter steric clashes when targeting specific proteins of interest (POIs)[1].

Thalidomide-5'-O-C2-OH (also known as Thalidomide-O-PEG1-OH) offers a strategic alternative. By shifting the linker exit vector to the 5'-position of the phthalimide ring and introducing a short, hydrophilic ether-linked spacer (O-C2-OH), researchers can alter the PROTAC's trajectory, improve aqueous stability, and fundamentally shift the neosubstrate degradation profile[2]. This whitepaper provides an in-depth mechanistic analysis, quantitative binding data, and self-validating experimental protocols for engineering PROTACs using the Thalidomide-5'-O-C2-OH building block.

Mechanistic Basis of the 5'-Exit Vector

The CRL4^CRBN Ubiquitination Pathway

Thalidomide and its analogs bind to Cereblon (CRBN), the substrate receptor for the Cullin-4 RING E3 ubiquitin ligase (CRL4) complex[3]. The glutarimide ring of thalidomide inserts deeply into a hydrophobic tri-tryptophan pocket on CRBN, leaving the phthalimide ring solvent-exposed to interact with neosubstrates[3].

Fig 1: Ternary complex and ubiquitination driven by a Thalidomide-5'-O-C2-OH PROTAC.

The Causality of 5'-Substitution

The choice to attach a linker at the 5'-position rather than the 4'-position is driven by three critical factors:

• Steric Trajectory: Certain targets (e.g., Aurora Kinase A) exhibit severe steric clashes when engaged by 4'-linked PROTACs. Moving the attachment to the 5'-position completely alters the spatial orientation of the POI relative to the E2-ubiquitin conjugating enzyme, often rescuing degradation activity[1].

• Neosubstrate Reprogramming: Unmodified thalidomide degrades the transcription factors IKZF1 and IKZF3, which can lead to dose-limiting neutropenia. However, 5-hydroxythalidomide (the metabolic precursor to the 5'-O-alkyl linker) loses the ability to degrade IKZF1, instead exhibiting a strong bias toward SALL4 and PLZF[4][5]. Utilizing a 5'-linked PROTAC can therefore mitigate off-target IKZF1 degradation.

• Hydrolytic Stability: IMiDs are notoriously susceptible to hydrolysis in aqueous media. Linker attachment points significantly influence the electron density of the phthalimide ring; 5'-ether linkages have been shown to alter the hydrolytic half-life of the degrader compared to standard 4'-amino linkages[2].

Fig 2: Logical decision tree for selecting the 5'-O-C2-OH exit vector to overcome steric clashes.

Quantitative Binding & Neosubstrate Profiling

To rationally design a PROTAC, one must understand the baseline kinetics of the E3 recruiter. The table below summarizes the binding affinities and neosubstrate profiles of standard IMiDs compared to 5'-substituted analogs.

Ligand / Scaffold	Target Receptor	Binding Affinity (Kd / IC50)	Primary Neosubstrates	Linker Exit Vector
Thalidomide	CRBN	~250 nM (Kd)[3]	IKZF1, IKZF3, SALL4, PLZF	N/A
Lenalidomide	CRBN	~178 nM (Kd)[3]	IKZF1, IKZF3, CK1α	4'-Amino
Pomalidomide	CRBN	~157 nM (Kd)[3]	IKZF1, IKZF3	4'-Amino
5-Hydroxythalidomide	CRBN	~300-400 nM (IC50)*	SALL4, PLZF (Lacks IKZF1)[4][5]	N/A (Metabolite)
Thalidomide-5'-O-C2-OH	CRBN	Context-dependent	Tunable / Reduced IKZF1	5'-O-Alkyl

*Estimated from competitive TR-FRET/SPR assays of 5-substituted analogs. Note that while 5'-substitution slightly reduces raw binary affinity to CRBN, it often increases ternary complex cooperativity depending on the POI.

Experimental Methodologies: A Self-Validating System

As an application scientist, I emphasize that a successful PROTAC workflow cannot rely on assumptions. The following protocols form a self-validating loop: ensuring chemical activation, confirming binary target engagement, and proving mechanism-dependent cellular degradation.

Phase I: Linker Activation and Conjugation

Objective: Convert the terminal primary alcohol of Thalidomide-5'-O-C2-OH into a reactive electrophile for POI-ligand conjugation.

• Reaction Setup: Dissolve 1.0 eq of Thalidomide-5'-O-C2-OH in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Activation: Add 1.5 eq of N,N-Diisopropylethylamine (DIPEA), followed by the dropwise addition of 1.2 eq of methanesulfonyl chloride (MsCl) at 0°C.

• Isolation: Stir for 2 hours, quench with saturated NaHCO3, and extract the mesylated intermediate.

Causality: The primary hydroxyl group is a poor leaving group. Mesylation activates the C2-spacer for SN​2 nucleophilic attack by an amine-functionalized POI ligand. Performing this strictly at 0°C prevents the base-catalyzed racemization of the glutarimide stereocenter, which is absolutely critical since only the (S)-enantiomer effectively engages CRBN[6].

Phase II: Ternary Complex Validation via TR-FRET

Objective: Quantify the competitive binding affinity of the synthesized PROTAC against the CRBN-DDB1 complex.

• Assay Preparation: Prepare an assay buffer (50 mM HEPES pH 7.4, 150 mM NaCl, 0.01% Tween-20).

• Complex Assembly: In a 384-well low-volume plate, combine 50 nM GST-CRBN-DDB1, 20 nM Cy5-conjugated thalidomide tracer, and 2 nM anti-GST Terbium-cryptate donor antibody.

• Titration: Dispense the PROTAC in a 10-point dose-response series (10 µM to 0.5 nM). Incubate for 1 hour at room temperature.

• Readout: Measure TR-FRET signals (Excitation: 337 nm; Emission: 620 nm and 665 nm).

Causality: Binary affinity does not guarantee degradation, but confirming that the 5'-O-C2-OH modification does not sterically occlude the tri-tryptophan pocket of CRBN is a mandatory checkpoint. TR-FRET is chosen over standard fluorescence polarization because the time-resolved nature eliminates the auto-fluorescence artifacts commonly generated by large, aromatic PROTAC molecules[7].

Phase III: Cellular Degradation Kinetics (Simple Western)

Objective: Determine the half-maximal degradation concentration ( DC50​ ) and maximum degradation ( Dmax​ ) of the PROTAC.

• Treatment: Seed target cells (e.g., HEK293T) at 5×105 cells/well. Treat with the PROTAC across a logarithmic concentration gradient (0.1 nM to 10 µM) for 24 hours. Include a vehicle (DMSO) and a competitive control (PROTAC + 10 µM free Thalidomide).

• Lysis: Lyse cells in RIPA buffer supplemented with protease inhibitors and the broad-spectrum deubiquitinase inhibitor PR-619.

• Quantification: Analyze the lysates via capillary electrophoresis (Simple Western) for the POI and a loading control (e.g., Vinculin).

Causality: The inclusion of free thalidomide as a competitive control proves that degradation is strictly CRBN-dependent. PR-619 is added to the lysis buffer to preserve polyubiquitin chains, preventing the artificial recovery of the target protein during sample preparation. Capillary electrophoresis is selected over traditional Western blotting to provide the absolute, linear quantification necessary for accurate DC50​ calculation[8].

References

• Thalidomide and its metabolite 5‐hydroxythalidomide induce teratogenicity via the cereblon neosubstrate PLZF Source: National Institutes of Health (NIH) / EMBO Journal URL:[Link]

• Structural bases of IMiD selectivity that emerges by 5-hydroxythalidomide Source: National Institutes of Health (NIH) / Nature Communications URL:[Link]

• Structure of the DDB1-CRBN E3 ubiquitin ligase in complex with thalidomide Source: National Institutes of Health (NIH) / Nature URL:[Link]

• Targeted AURKA degradation: towards new therapeutic agents for neuroblastoma Source: ChemRxiv URL:[Link]

• Influence of Linker Attachment Points on the Stability and Neosubstrate Degradation of Cereblon Ligands Source: National Institutes of Health (NIH) / ACS Medicinal Chemistry Letters URL:[Link]

• Structural bases for the effective (S)-5HT mediation of the CRBN‒SALL4 interaction Source: ResearchGate URL:[Link]

• Development of BODIPY FL Thalidomide as a High-Affinity Fluorescent Probe for Cereblon in a Time-Resolved Fluorescence Resonance Energy Transfer Assay Source: National Institutes of Health (NIH) / Journal of Medicinal Chemistry URL:[Link]

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Physicochemical Profiling and Synthetic Applications of Thalidomide-5'-O-C2-OH in Targeted Protein Degradation

Introduction: The Evolution of CRBN Ligands in TPD

Targeted Protein Degradation (TPD) has revolutionized modern drug discovery by utilizing heterobifunctional molecules, known as Proteolysis Targeting Chimeras (PROTACs), to hijack the ubiquitin-proteasome system. At the core of this technology is the recruitment of E3 ubiquitin ligases. While the Cereblon (CRBN) E3 ligase is predominantly recruited by immunomodulatory drugs (IMiDs) like thalidomide, the specific exit vector—the site where the linker is attached to the IMiD—profoundly impacts the geometry of the resulting ternary complex[1].

Historically, the 4'-position of the phthalimide ring has been the default conjugation site. However, Thalidomide-5'-O-C2-OH (CAS: 2412057-25-9) has emerged as a critical building block[2]. By shifting the linker attachment to the 5'-position via an ether linkage, chemists can access unique spatial trajectories, relieving steric clashes for specific target proteins and expanding the degradable proteome.

Diagram 1: PROTAC-mediated ternary complex formation and target degradation pathway.

Physicochemical Properties & Structural Rationale

Understanding the physicochemical baseline of Thalidomide-5'-O-C2-OH is non-negotiable for downstream formulation and cellular permeability. The addition of the -O-CH₂-CH₂-OH group to the thalidomide core alters its lipophilicity and hydrogen-bonding profile. The ether oxygen acts as an electron-donating group to the phthalimide ring, subtly modulating the electronic structure while preserving the essential glutarimide moiety required for CRBN engagement[3].

Quantitative Physicochemical Profile

Property	Value / Description	Source
Chemical Name	Thalidomide-5'-O-C2-OH (Thalidomide-5'-O-ethanol)	[2]
CAS Number	2412057-25-9	[2]
Molecular Formula	C₁₅H₁₄N₂O₆	[2]
Molecular Weight	318.285 g/mol	[2]
Target	Cereblon (CRBN) E3 ubiquitin ligase	[1]
In Vitro Solubility	Soluble in DMSO (≥10 mM) and DMF; sparingly soluble in water	[4],[1]
In Vivo Formulation	Requires co-solvents (e.g., Tween 80, PEG400, or CMC)	[1]
Storage (Powder)	-20°C for up to 3 years; 4°C for 2 years	[1]
Storage (In Solvent)	-80°C for up to 6 months	[1]

Note: N-alkylation or functionalization of the thalidomide core destabilizes the crystal lattice, generally lowering the melting point and altering solubility parameters compared to the parent thalidomide molecule[4],[5].

Experimental Workflows: From Building Block to PROTAC

As an application scientist, I emphasize that chemical synthesis is not merely following a recipe; it is managing causality. The glutarimide ring of thalidomide is highly susceptible to base-catalyzed hydrolysis (ring-opening) at elevated temperatures. Therefore, all conjugation protocols must balance electrophilic activation with mild, non-destructive conditions.

Protocol A: Activation of the Primary Alcohol (Tosylation)

Objective: Convert the unreactive terminal hydroxyl group into a highly reactive p-toluenesulfonate (tosylate) leaving group. Causality: While mesyl chloride (MsCl) is more reactive, tosyl chloride (TsCl) is selected here because the resulting tosylate intermediate incorporates an additional aromatic ring, significantly enhancing its UV absorbance at 254 nm. This enables precise real-time reaction monitoring via LC-MS/UV.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 eq of Thalidomide-5'-O-C2-OH in anhydrous dichloromethane (DCM) under an inert argon atmosphere. (Causality: Moisture will hydrolyze TsCl, drastically reducing yield).

• Catalysis & Base: Add 2.0 eq of Triethylamine (TEA) and 0.1 eq of 4-Dimethylaminopyridine (DMAP). (Causality: TEA neutralizes the HCl byproduct. DMAP acts as a nucleophilic catalyst, accelerating the transfer of the tosyl group to the alcohol).

• Addition: Cool the mixture to 0°C and dropwise add 1.2 eq of p-Toluenesulfonyl chloride (TsCl) dissolved in DCM.

• Reaction: Stir at room temperature for 4 hours.

Self-Validation Checkpoint: Aliquot 5 µL of the reaction mixture, quench in methanol, and analyze via LC-MS. The disappearance of the starting material mass (m/z 319.1 [M+H]⁺) and the appearance of the tosylate mass (m/z 473.1 [M+H]⁺) dictates a "Go" decision for aqueous workup.

Protocol B: Nucleophilic Conjugation to Target Ligand

Objective: Couple the activated Thalidomide-5'-O-C2-OTs to an amine-bearing ligand targeting the Protein of Interest (POI).

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 eq of Thalidomide-5'-O-C2-OTs and 1.1 eq of the POI-ligand-NH₂ in anhydrous N,N-Dimethylformamide (DMF).

• Base Selection: Add 3.0 eq of N,N-Diisopropylethylamine (DIPEA). (Causality: DIPEA is sterically hindered, making it a poor nucleophile but a strong base, preventing unwanted alkylation of the base itself by the tosylate).

• Heating: Heat the reaction to 60°C for 12 hours. (Causality: Substitution requires thermal energy, but exceeding 60°C risks degrading the base-sensitive glutarimide ring of the thalidomide core).

Self-Validation Checkpoint: LC-MS analysis should confirm the target PROTAC mass. If unreacted tosylate remains, add 0.2 eq of potassium iodide (KI) to catalyze the reaction via a Finkelstein-type intermediate (converting the tosylate to a more reactive iodide in situ).

Diagram 2: Step-by-step chemical derivatization workflow of Thalidomide-5'-O-C2-OH.

Analytical Validation System: Surface Plasmon Resonance (SPR)

Chemical purity does not guarantee biological activity. Once the PROTAC is synthesized, it is mandatory to confirm that the 5'-O-C2 derivatization did not abrogate binding to the DDB1-CRBN complex[1].

SPR Protocol for CRBN Binding:

• Immobilization: Immobilize recombinant human CRBN-DDB1 complex on a CM5 sensor chip via standard amine coupling (target ~3000 RU).

• Analyte Flow: Flow varying concentrations (1 nM to 10 µM) of the synthesized PROTAC over the chip using a running buffer of PBS-T with 1% DMSO.

• Data Interpretation: Thalidomide derivatives exhibit rapid on/off kinetics. Therefore, steady-state affinity (K_D) analysis is preferred over kinetic fitting. A K_D in the range of 1-5 µM validates that the glutarimide core remains fully functional and properly orientated[6].

Conclusion

Thalidomide-5'-O-C2-OH represents a highly strategic node in the PROTAC design space. By offering a distinct 5'-exit vector and a versatile terminal hydroxyl group, it allows medicinal chemists to fine-tune the ternary complex geometry. However, working with this building block requires strict adherence to mild synthetic conditions to preserve the integrity of the CRBN-binding glutarimide ring. By implementing the self-validating protocols and analytical checkpoints outlined above, researchers can ensure high-fidelity synthesis and robust biological translation.

References

• Tenova Pharma. "2412057-25-9 – Tenova Pharma: Thalidomide-5'-O-C2-OH". 2

• InvivoChem. "Thalidomide-2,6-diazaspiro[3.4]octane-C-piperidine-C2-O-C2-OH | Autophagy". 1

• Benchchem. "A Technical Guide to the Physicochemical Properties of Thalidomide-N-C3-O-C4-O-C3-OH". 4

• World Journal of Biology Pharmacy and Health Sciences. "An in-depth review of thalidomide's basic moieties". 3

• IUPHAR/BPS Guide to PHARMACOLOGY. "thalidomide | Ligand page". 6

• ResearchGate. "(PDF) Physicochemical Characterization and Solubility Analysis of Thalidomide and Its N-Alkyl Analogs". 5

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The Role of 5'-O-C2-OH Modification in Thalidomide Derivatives: A Technical Guide for PROTAC Design

Part 1: Executive Summary & Structural Rationale

Thalidomide and its immunomodulatory derivatives (IMiDs) are foundational to the field of Targeted Protein Degradation (TPD), acting as the primary small-molecule recruiters of the Cereblon (CRBN) E3 ubiquitin ligase[1]. While early Proteolysis Targeting Chimeras (PROTACs) heavily utilized the C4-amino position of the phthalimide ring (e.g., pomalidomide-based linkers), recent structural and pharmacokinetic optimizations have highlighted the 5-position—specifically 5'-O-alkyl ether modifications—as a superior exit vector[].

The 5'-O-C2-OH (Thalidomide-5-O-ethanol) modification serves as a critical bifunctional building block[3]. It leverages the natural binding trajectory of 5-hydroxythalidomide (5-HT), a primary cytochrome P450-derived metabolite of thalidomide, while providing a versatile, sterically unhindered primary alcohol handle for linker attachment[4]. This whitepaper details the mechanistic causality, synthetic workflows, and validation protocols for utilizing the 5'-O-C2-OH modification in next-generation PROTAC development.

Part 2: Structural Biology & Mechanistic Causality

Why the 5'-O Position?

The glutarimide ring of thalidomide anchors deeply into the tri-tryptophan pocket of CRBN, leaving the phthalimide ring exposed to the solvent[1]. Structural biology studies reveal that the endogenous metabolite (S)-5-hydroxythalidomide induces the selective degradation of SALL4 (a C2H2 zinc-finger transcription factor responsible for teratogenicity) driven by a water-mediated hydrogen bond between the 5-hydroxyl group and CRBN's H353 residue[4].

When synthesizing PROTACs, alkylating this 5-hydroxyl group to form a 5'-O-C2-OH ether serves two critical functions:

• Neosubstrate Ablation: The alkyl extension disrupts the specific teratogenic neosubstrate interaction (SALL4 degradation) by sterically blocking the H353 water-mediated hydrogen bond network[4].

• Optimal Trajectory: It projects the linker into the solvent space at an ideal angle for ternary complex formation without clashing with the CRBN surface[5].

The C2-OH extension specifically provides an ether linkage that is metabolically stable and lacks the hydrogen bond donor (HBD) properties of traditional amide linkers, thereby improving the overall cell permeability of the resulting PROTAC[][6].

Logical flow of PROTAC-mediated ternary complex formation and subsequent POI degradation.

Part 3: Chemical Synthesis & Workflow

The Versatility of the C2-OH Handle

The 5'-O-C2-OH modification is highly valued in medicinal chemistry because the primary alcohol can undergo diverse orthogonal reactions without requiring harsh acidic or basic conditions that might hydrolyze the sensitive glutarimide ring[3].

Quantitative Comparison of Exit Vectors

Table 1: Comparison of Thalidomide Exit Vectors and Linker Chemistries

Exit Vector	Linker Chemistry	Key Advantage	Limitation	Permeability Impact
C4-Amino	Amide (NH-CO)	Easy to synthesize via coupling	Adds H-bond donor (HBD)	Decreases (High PSA)
C4-Amino	Alkyl (NH-CH2)	Retains basic amine	Prone to oxidation/metabolism	Moderate
5'-O-Ether	Alkyl (O-C2-OH)	No HBD, metabolically stable	Requires 5-OH precursor	Increases (Lower PSA)
5'-O-Ether	PEG (O-PEG-OH)	High aqueous solubility	High molecular weight	Decreases if too long

Experimental Protocol: Synthesis of a PROTAC via 5'-O-C2-Azide Intermediate

Causality & Self-Validation: This protocol converts the 5'-O-C2-OH into an azide to utilize Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)[7]. CuAAC is chosen because it is bioorthogonal and proceeds at room temperature, preventing the hydrolytic opening of the glutarimide ring. The self-validating step involves LC-MS monitoring; the disappearance of the azide peak confirms successful triazole formation.

Step-by-Step Methodology:

• Mesylation of 5'-O-C2-OH:

  • Procedure: Dissolve Thalidomide-5'-O-C2-OH (1.0 eq) in anhydrous Dichloromethane (DCM) under an inert Argon atmosphere. Add Triethylamine (TEA, 2.0 eq) and cool to 0°C. Dropwise add Methanesulfonyl chloride (MsCl, 1.5 eq). Stir for 2 hours.

  • Causality: Anhydrous conditions and low temperatures prevent premature hydrolysis of the glutarimide ring.

  • Validation: Complete conversion must be validated via TLC (EtOAc:Hexane) showing a distinct upward shift in Rf.

• Azidation:

  • Procedure: Concentrate the mixture and redissolve the crude mesylate in anhydrous DMF. Add Sodium Azide (NaN3, 3.0 eq) and heat to 60°C for 4 hours.

  • Validation: IR spectroscopy of the purified intermediate must show a strong, sharp azide stretch at ~2100 cm⁻¹.

• CuAAC Coupling (Click Chemistry):

  • Procedure: Combine the Thalidomide-5'-O-C2-N3 (1.0 eq) and the Alkyne-functionalized POI ligand (1.0 eq) in a 1:1 mixture of t-BuOH and Water. Add freshly prepared Sodium Ascorbate (0.5 eq) followed by Copper(II) Sulfate pentahydrate (0.1 eq). Stir at room temperature for 12 hours.

  • Causality: Sodium ascorbate reduces Cu(II) to the catalytically active Cu(I) in situ, preventing oxidative side reactions that degrade the warhead.

  • Self-Validation: LC-MS analysis must show the complete consumption of the azide mass and the appearance of the [M+H]+ corresponding to the triazole-linked PROTAC.

Step-by-step synthetic transformation of Thalidomide-5'-O-C2-OH into a functional PROTAC.

Part 4: Pharmacokinetic & Pharmacodynamic (PK/PD) Implications

The structural choice of the 5'-O-C2-OH linker significantly impacts the PK/PD profile of the resulting PROTAC. Traditional C4-amino linked PROTACs often suffer from poor cell permeability due to the addition of hydrogen bond donors (amides) and high polar surface area (PSA). By shifting the attachment point to the 5-hydroxyl group via an ether linkage (O-C2), the molecule loses a hydrogen bond donor, which directly correlates with improved passive membrane permeability and oral bioavailability potential[][6]. Furthermore, the C2 (ethyl) spacer provides just enough flexibility to allow the triazole or ether-linked warhead to orient properly within the ternary complex without introducing excessive entropic penalties during CRBN-POI engagement[5].

Part 5: Experimental Protocol: Ternary Complex Validation (NanoBRET)

To validate that the synthesized 5'-O-C2-OH derived PROTAC successfully induces the CRBN-POI ternary complex, a live-cell NanoBRET assay is the gold standard.

Causality & Self-Validation System: Unlike in vitro biochemical assays, NanoBRET confirms that the PROTAC is cell-permeable, avoids intracellular degradation, and successfully bridges CRBN and the POI in a physiological environment. The assay is self-validating through the observation of the "hook effect."

Step-by-Step Methodology:

• Cell Transfection:

  • Co-transfect HEK293T cells with plasmids encoding NanoLuc-fused CRBN and HaloTag-fused POI.

  • Causality: NanoLuc acts as the bioluminescent BRET donor, and the HaloTag (once bound to a fluorophore) acts as the BRET acceptor.

• Fluorophore Labeling:

  • 24 hours post-transfection, treat cells with HaloTag NanoBRET 618 Ligand (100 nM) for 2 hours to label the POI.

• PROTAC Treatment:

  • Seed cells into a 384-well white plate. Add the 5'-O-C2-OH PROTAC in a dose-response dilution series (1 pM to 10 µM). Incubate for 2 hours at 37°C.

• Signal Detection & Validation:

  • Add NanoBRET Nano-Glo Substrate. Measure dual luminescence at 460 nm (donor) and 618 nm (acceptor) using a microplate reader.

  • Self-Validation: A bell-shaped dose-response curve (the "hook effect") must be observed. At extremely high PROTAC concentrations, binary complexes (PROTAC-CRBN and PROTAC-POI) saturate the proteins, preventing ternary complex formation and causing the BRET signal to drop. This confirms the mechanism is strictly ternary-complex driven.

Conclusion

The 5'-O-C2-OH modification of thalidomide represents a highly optimized exit vector for PROTAC design. By capitalizing on the native binding orientation of 5-hydroxythalidomide and utilizing the robust chemical versatility of a primary alcohol, developers can synthesize degraders with superior cell permeability, metabolic stability, and ternary complex dynamics.

References

• [1] Design and Application of Cereblon-Recruiting Prodegraders. Journal of the American Chemical Society. URL: [Link]

• [6] Design, Synthesis and Biological Evaluation of Proteolysis Targeting Chimeras (PROTACs) as a BTK Degraders with Improved Pharmacokinetic Properties. PubMed Central (PMC). URL: [Link]

• [4] Structural bases of IMiD selectivity that emerges by 5-hydroxythalidomide. Nature Communications. URL: [Link]

• [5] Orthogonal IMiD-Degron Pairs Induce Selective Protein Degradation in Cells. PubMed Central (PMC). URL: [Link]

Sources

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• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. PROTAC linker, E3 Ligase Ligand-Linker | BroadPharm [broadpharm.com]

Pharmacokinetic Profiling of Thalidomide-5'-O-C2-OH in Targeted Protein Degradation: A Structural and Mechanistic Guide

Executive Summary

In the rapidly evolving landscape of Targeted Protein Degradation (TPD), the rational design of Proteolysis Targeting Chimeras (PROTACs) requires a delicate balance between pharmacodynamics (ternary complex formation) and pharmacokinetics (ADME properties). Thalidomide-5'-O-C2-OH has emerged as a highly strategic E3 ligase ligand-linker conjugate. By shifting the linker attachment from the classical 4-amino position (seen in pomalidomide and lenalidomide) to the 5-O-ether position, structural biologists can uniquely alter the spatial trajectory of the PROTAC, mitigating steric clashes and fundamentally altering the molecule's metabolic stability and permeability[1].

As a Senior Application Scientist, I have structured this technical guide to move beyond basic descriptive chemistry. Here, we will dissect the causality behind the physicochemical behavior of the 5'-O-C2-OH moiety, evaluate its pharmacokinetic (PK) profile, and establish self-validating experimental protocols for its rigorous evaluation in drug discovery workflows.

Structural Rationale & Causality: The 5'-O-C2-OH Advantage

The choice of the E3 ligase-recruiting moiety and its linker attachment point dictates the success of a PROTAC[2]. The Thalidomide-5'-O-C2-OH building block consists of a thalidomide core with an oxygen-linked, two-carbon aliphatic chain terminating in a hydroxyl group.

Spatial Trajectory and Ternary Complex Architecture

Classical CRBN ligands utilize the 4-position of the phthalimide ring as the exit vector. However, certain target proteins (POIs) possess binding pockets that sterically clash with the E3 ligase when bridged via the 4-position. Moving the attachment point to the 5-position alters the exit vector angle by approximately 60 degrees. This reorientation can rescue degradation activity for "undruggable" targets by pre-organizing a more thermodynamically stable ternary complex[1].

Physicochemical Tuning

The substitution of an ether linkage (-O-) at the 5-position removes the hydrogen bond donor (HBD) inherently present in the 4-amino group of pomalidomide-based linkers.

• Causality: Reducing the HBD count directly lowers the Topological Polar Surface Area (tPSA). According to Lipinski’s and Veber’s rules, a lower tPSA enhances passive membrane permeability, a critical bottleneck for high-molecular-weight PROTACs.

• The C2-OH Handle: The short two-carbon spacer provides minimal lipophilic bulk, preventing the molecule from becoming excessively hydrophobic (which would lead to high plasma protein binding and poor free-drug exposure). The terminal hydroxyl (-OH) acts as a versatile synthetic handle for esterification, etherification, or conversion to an azide/amine for click chemistry, allowing seamless integration into modular PROTAC libraries.

Fig 1. CRBN-mediated targeted protein degradation via Thalidomide-5'-O-C2 PROTACs.

Pharmacokinetic Profile (ADME)

The PK profile of a PROTAC is a function of its constituent parts. When Thalidomide-5'-O-C2-OH is incorporated into a full degrader, it imparts specific ADME characteristics.

Absorption and Permeability

Thalidomide and its derivatives are notorious for their low aqueous solubility, often resulting in absorption rate-limited pharmacokinetics—a phenomenon known as "flip-flop" kinetics, where the elimination rate appears faster than the absorption rate[3]. The 5'-O-C2 ether linkage slightly increases lipophilicity (LogD) compared to secondary amines, which can improve passive transcellular permeability across the intestinal epithelium (Caco-2). However, formulation strategies (e.g., amorphous solid dispersions or cyclodextrin complexation) are often required to overcome solubility limits.

Metabolism and Stability

The metabolic stability of PROTACs is frequently their Achilles' heel[4].

• Glutarimide Hydrolysis: Like all thalidomide derivatives, the glutarimide ring is susceptible to spontaneous, non-enzymatic hydrolysis at physiological pH (7.4).

• Ether Cleavage: The 5'-O-alkyl linkage introduces a potential metabolic soft spot for Cytochrome P450 (CYP3A4)-mediated O-dealkylation[4]. However, steric shielding by the adjacent phthalimide ring often slows this process compared to unhindered aliphatic ethers. Furthermore, studies have shown that modifying the thalidomide ring (e.g., fluorination) in conjunction with specific linker attachments can significantly enhance overall metabolic stability[5].

Clearance and Distribution

Because of the high molecular weight of PROTACs (>700 Da), biliary excretion often competes with renal clearance. The 5'-O-C2 linker, being relatively rigid and short, prevents the PROTAC from adopting overly extended, highly lipophilic conformations that typically drive excessive unspecific tissue partitioning (high Volume of Distribution, Vd​ ) and prolonged, sub-therapeutic terminal half-lives.

Quantitative Data Presentation

Table 1: Comparative PK/PD Implications of Linker Attachment Points

Parameter	Thalidomide-4-NH2 Linker	Thalidomide-5-O-C2 Linker	Mechanistic Rationale
H-Bond Donors (HBD)	+1 (Secondary Amine)	0 (Ether Linkage)	Ether linkage reduces tPSA, favoring passive membrane permeability.
Exit Vector Angle	~120° relative to carbonyl	~180° relative to carbonyl	5-O position projects the linker linearly, avoiding specific steric clashes with CRBN.
Metabolic Soft Spots	N-dealkylation, Oxidation	O-dealkylation	CYP450-mediated cleavage differs; 5-O ethers can be sterically shielded by the phthalimide core.
Aqueous Stability	Moderate	Moderate to High	Linker attachment points heavily influence the hydrolytic susceptibility of the glutarimide ring[1].

Self-Validating Experimental Protocols

To ensure scientific integrity, PK and PD data must be generated through self-validating systems. A protocol is only as good as its internal controls. Below are the definitive methodologies for evaluating PROTACs derived from Thalidomide-5'-O-C2-OH.

Protocol 1: In Vitro Metabolic Stability (Human Liver Microsomes)

Causality: This assay identifies whether the 5'-O-C2 ether linkage acts as a metabolic liability (via O-dealkylation) before advancing to costly in vivo murine models.

• Preparation: Prepare a 10 mM stock of the PROTAC in DMSO. Dilute to a 1 μM working solution in 0.1 M potassium phosphate buffer (pH 7.4).

• Incubation Matrix: Thaw Human Liver Microsomes (HLM) on ice. Prepare a reaction mixture containing 0.5 mg/mL HLM protein in the phosphate buffer.

• Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding NADPH (final concentration 1 mM).

  • Self-Validation Control: Run parallel incubations with Dextromethorphan (CYP2D6) and Verapamil (CYP3A4) to validate microsomal enzyme activity. Run a "No NADPH" control to account for non-enzymatic glutarimide hydrolysis.

• Time-Course Quenching: At t=0,15,30,60, and 120 minutes, withdraw 50 μL aliquots and immediately quench in 150 μL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• Analysis: Centrifuge at 4,000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS (MRM mode) tracking the parent mass.

• Data Output: Calculate intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ) using the exponential decay equation: Ct​=C0​⋅e−kt .

Protocol 2: Ternary Complex Formation Kinetics (Surface Plasmon Resonance)

Causality: A stable PROTAC is useless if it cannot bridge the E3 ligase and the POI. SPR provides real-time, label-free quantification of the ternary complex ( Kd​ , kon​ , koff​ ).

• Surface Functionalization: Immobilize biotinylated CRBN-DDB1 complex onto a Streptavidin (SA) sensor chip until a baseline response of ~2000 RU is achieved.

• Binary Complex Validation: Flow the Thalidomide-5'-O-C2 PROTAC (titrated from 1 nM to 1 μM) over the chip to establish the binary Kd​ for CRBN.

• Ternary Complex Formation: Pre-incubate the immobilized CRBN with a saturating concentration of the PROTAC (e.g., 10x the binary Kd​ ).

• POI Injection: Flow the purified Protein of Interest (POI) over the PROTAC-CRBN surface at varying concentrations (3.125 nM to 100 nM).

• Self-Validation Control: Flow the POI over a blank channel (no PROTAC) to rule out non-specific POI-CRBN interactions.

• Kinetics: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract the ternary dissociation constant ( Kdternary​ ).

Fig 2. Iterative pharmacokinetic and pharmacodynamic evaluation workflow for PROTACs.

Conclusion

The integration of Thalidomide-5'-O-C2-OH into PROTAC design represents a sophisticated manipulation of chemical space. By shifting the attachment point to the 5-O position, researchers can bypass steric hindrances inherent to 4-amino linkers, while simultaneously tuning the polar surface area and metabolic stability of the degrader. Mastery of this building block requires a rigorous, iterative approach to PK/PD profiling, ensuring that the resulting chimeras possess both the thermodynamic drive to form ternary complexes and the pharmacokinetic resilience to reach their intracellular targets.

References

• Discovery and Characterization of a Novel Cereblon-Recruiting PRC1 Bridged PROTAC Degrader Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link][2]

• Influence of Linker Attachment Points on the Stability and Neosubstrate Degradation of Cereblon Ligands Source: National Center for Biotechnology Information (PMC) URL:[Link][1]

• Clinical pharmacokinetics of thalidomide Source: National Center for Biotechnology Information (PubMed) URL:[Link][3]

• Understanding the Metabolism of Proteolysis Targeting Chimeras (PROTACs): The Next Step toward Pharmaceutical Applications Source: National Center for Biotechnology Information (PMC) URL:[Link][4]

• Development of Novel PROTAC RAD51 Degraders as Enhancers of DNA Damage Response for Hepatocellular Carcinoma Treatment Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link][5]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Clinical pharmacokinetics of thalidomide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Structural Mechanics of Thalidomide-5'-O-C2-OH Bound to CRBN: A Technical Guide for PROTAC Design

Executive Summary

In the rapidly evolving field of Targeted Protein Degradation (TPD), the rational design of Proteolysis Targeting Chimeras (PROTACs) relies heavily on the precise structural understanding of E3 ligase recruitment. Cereblon (CRBN), the substrate receptor for the CUL4-RBX1-DDB1-CRBN (CRL4) E3 ubiquitin ligase, is the primary target for immunomodulatory imide drugs (IMiDs) such as thalidomide[1].

Thalidomide-5'-O-C2-OH (CAS 2412057-25-9) has emerged as a premier bifunctional building block for PROTAC synthesis[2]. By functionalizing the 5'-position of the phthalimide ring with an ether-linked ethylene glycol moiety (-O-C2-OH), chemists can achieve a high-affinity CRBN binding profile while providing an optimal exit vector for linker attachment. This whitepaper deconstructs the structural biology, molecular logic, and crystallographic methodologies required to understand and utilize the Thalidomide-5'-O-C2-OH architecture.

Fig 1. Mechanism of action for PROTACs utilizing the Thalidomide-5'-O-C2-OH linker.

Structural Basis of the CRBN-Thalidomide Interaction

To understand the utility of the 5'-O-C2-OH modification, one must first analyze the foundational binding mechanics of thalidomide to the CRBN Thalidomide-Binding Domain (TBD).

The Tri-Tryptophan Pocket

Crystallographic studies of the DDB1-CRBN complex (e.g., PDB: 4CI1) reveal that thalidomide binds to a highly conserved hydrophobic pocket in the CRBN TBD, defined primarily by three tryptophan residues: Trp380, Trp386, and Trp400[3].

• Glutarimide Anchoring: The glutarimide ring of thalidomide inserts deeply into this tri-Trp pocket. It forms critical, stereospecific hydrogen bonds with the backbone amide of His378 and the side chain of Trp380. This interaction is the thermodynamic anchor of the complex.

• Phthalimide Solvent Exposure: Conversely, the phthalimide ring of thalidomide rests at the edge of the binding pocket, remaining largely exposed to the solvent[4]. This solvent-accessible surface area (SASA) is the fundamental reason why IMiDs can be derivatized into PROTACs without abolishing CRBN affinity.

The Molecular Logic of 5'-O-C2-OH Functionalization

Historically, many PROTACs utilized the 4'-position of the phthalimide ring (e.g., pomalidomide derivatives). However, structural insights from primary thalidomide metabolites—specifically 5-hydroxythalidomide (PDB: 7BQV)—have driven a paradigm shift toward 5'-substitution[5].

Why the 5'-Position?

• Water-Mediated Hydrogen Bonding: High-resolution crystal structures demonstrate that a hydroxyl or ether oxygen at the 5'-position forms a highly stable, water-mediated hydrogen bond with the His353 residue of CRBN[6]. This interaction actively enhances the binding affinity of the ligand to the E3 ligase compared to unsubstituted thalidomide.

• Neosubstrate Steering: The 5'-position sits directly at the interface where CRBN recruits neosubstrates. Substitutions here alter the steric and electrostatic landscape. For example, 5-hydroxythalidomide selectively induces the degradation of the zinc-finger transcription factor SALL4 while sparing IKZF1, due to a clash with the IKZF1 β-hairpin structure[7]. Using the 5'-position as a PROTAC exit vector leverages this geometry to minimize off-target IKZF1 degradation, a common source of IMiD toxicity.

Why the -O-C2-OH Linker?

• The Ether Linkage (-O-): The oxygen atom acts as an electron donor, maintaining the electronegative surface required for the water-mediated H-bond network with CRBN His353.

• The C2-OH Extension: The two-carbon (ethylene glycol) chain provides a minimal-length, hydrophilic spacer. It is long enough to project the terminal hydroxyl group out of the CRBN pocket to prevent hydrophobic collapse, yet short enough to avoid entropic penalties during binding. The terminal primary alcohol (-OH) serves as a highly reactive handle for downstream conjugation (via esterification, etherification, or click chemistry) to the target-binding ligand.

Fig 2. Structural logic of the Thalidomide-5'-O-C2-OH binding vector within the CRBN pocket.

Experimental Methodology: Co-Crystallization & Validation

To structurally validate the binding mode of novel Thalidomide-5'-O-C2-OH derived PROTACs, a rigorous, self-validating crystallographic workflow is required. The following protocol details the causality behind each experimental choice.

Step 1: Protein Engineering and Expression

• Construct Design: Full-length DDB1 contains a highly flexible β-propeller B (BPB) domain that prevents the formation of a well-diffracting crystal lattice. Therefore, a deletion mutant, DDB1ΔB (residues 396–705 deleted), must be co-expressed with full-length human CRBN[3]. This stabilizes the complex without altering the CRBN TBD.

• Expression: Co-express the complex in Spodoptera frugiperda (Sf9) insect cells using a baculovirus expression system to ensure proper eukaryotic folding and zinc-ion incorporation (CRBN requires a structural zinc ion).

Step 2: Purification

• Affinity Chromatography: Isolate the complex using Ni-NTA affinity chromatography (via a His-tag on DDB1ΔB).

• Cleavage & Polishing: Cleave the His-tag using TEV protease to prevent tag-induced crystal packing artifacts. Polish the complex using Size Exclusion Chromatography (SEC) (e.g., Superdex 200) in a buffer containing 10 mM HEPES pH 7.5, 150 mM NaCl, and 1 mM TCEP.

Step 3: Co-Crystallization

• Complex Formation: Incubate the purified DDB1ΔB-CRBN complex (concentrated to ~10 mg/mL) with a 3-fold molar excess of Thalidomide-5'-O-C2-OH (dissolved in 100% DMSO) for 2 hours on ice. The final DMSO concentration must not exceed 2% to prevent protein denaturation.

• Vapor Diffusion: Utilize the hanging-drop vapor diffusion method. Mix 1 µL of the protein-ligand complex with 1 µL of reservoir solution (typically 10-15% PEG 3350, 0.1 M HEPES pH 7.5, 0.2 M L-proline). Crystals typically appear within 3–5 days at 20°C.

Step 4: Orthogonal Binding Validation (Self-Validation System)

A crystal structure is only a static snapshot. To validate that the observed binding mode translates to solution-phase thermodynamics, perform Fluorescence Polarization (FP) or Surface Plasmon Resonance (SPR) .

• Causality: Immobilize CRBN on an SPR sensor chip and flow the Thalidomide-5'-O-C2-OH ligand over the surface. A calculated Kd​ in the low nanomolar range (~150-250 nM) validates that the 5'-O-C2-OH vector does not introduce steric clashes in solution.

Fig 3. Step-by-step workflow for the co-crystallization of the CRBN-ligand complex.

Quantitative Structural Data

The structural metrics of Thalidomide-5'-O-C2-OH are extrapolated from its immediate structural analogs. The table below summarizes the quantitative data derived from key PDB entries that dictate the design boundaries of 5'-substituted PROTACs.

Ligand / Complex	PDB ID	Resolution (Å)	CRBN Binding Affinity ( Kd​ )	Neosubstrate Selectivity Profile
Thalidomide	4CI1	2.98	~250 nM	IKZF1, IKZF3, SALL4
Lenalidomide	4TZ4	3.00	~1.5 µM	IKZF1, IKZF3 (Minimal SALL4)
5-Hydroxythalidomide	7BQV	1.80	~180 nM	SALL4 (Minimal IKZF1)
Thalidomide-5'-O-C2-OH	Modeled	N/A	~200 nM (Estimated)	Tunable via conjugated PROTAC payload

Note: The high resolution (1.80 Å) of the 5-hydroxythalidomide structure (7BQV)[5] provides the definitive electron density map proving that the 5'-oxygen atom is highly stabilized by the CRBN hydration network, validating the 5'-O-C2-OH linker design.

References

• Fischer, E. S., et al. (2014). "Structure of the DDB1-CRBN E3 ubiquitin ligase in complex with thalidomide." Nature.

• Furihata, H., et al. (2020). "Structural bases of IMiD selectivity that emerges by 5-hydroxythalidomide." Nature Communications.

• Tenova Pharma. "Thalidomide-5'-O-C2-OH (CAS 2412057-25-9)." Tenova Pharmaceuticals Product Catalog.

• Ito, T., et al. (2010). "Identification of a primary target of thalidomide teratogenicity." Science.

• Chamberlain, P. P., et al. (2014). "Structure of the human Cereblon-DDB1-lenalidomide complex reveals basis for responsiveness to thalidomide analogs." Nature Structural & Molecular Biology.

Sources

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• 2. tenovapharma.com [tenovapharma.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of CRBN as a target of thalidomide: a breakthrough for progress in the development of protein degraders - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00116K [pubs.rsc.org]
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• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Step-by-Step Thalidomide-5'-O-C2-OH Linker Attachment and PROTAC Conjugation Techniques

Target Audience: Researchers, scientists, and drug development professionals. Document Type: Technical Application Note & Experimental Protocol.

Introduction: Mechanistic Insights & Causality

Proteolysis Targeting Chimeras (PROTACs) have revolutionized targeted protein degradation by hijacking the ubiquitin-proteasome system. A critical component of a successful PROTAC is the E3 ligase ligand, with Cereblon (CRBN)-recruiting thalidomide derivatives being the most widely utilized [1].

While traditional PROTACs often utilize the 4-position of the phthalimide ring for linker attachment, 5-substituted thalidomide derivatives provide a distinct exit vector. Shifting the attachment point from C4 to C5 alters the linker trajectory by approximately 60 degrees. This geometric variation is essential for degrading specific neosubstrates (e.g., AURKA or BRD4) where 4-substituted analogs fail to induce a productive ternary complex [1].

The Thalidomide-5'-O-C2-OH (also known as Thalidomide-O-PEG1-OH) building block utilizes a short, 2-hydroxyethoxy (C2-OH) ether linkage[2][3].

• Why an ether linkage? It provides metabolic stability while acting as a hydrogen-bond acceptor, improving aqueous solubility compared to all-carbon alkyl chains.

• Why a C2-OH (PEG1) spacer? It minimizes the entropic penalty associated with longer PEG chains, reduces overall lipophilicity, and provides a highly versatile primary alcohol handle for downstream conjugation.

Experimental Workflows & Logical Relationships

The synthesis and application of Thalidomide-5'-O-C2-OH involve two major phases: the construction of the building block itself, and its subsequent conjugation to a Protein of Interest (POI) ligand.

Workflow for synthesis and conjugation of Thalidomide-5'-O-C2-OH into a functional PROTAC.

Mechanism of action: PROTAC-mediated ternary complex formation and targeted protein degradation.

Step-by-Step Methodologies

Protocol 1: Synthesis of Thalidomide-5'-O-C2-OH

Objective: Alkylate 5-hydroxythalidomide to install the C2-OH linker.

Causality & Design: Potassium carbonate ( K2​CO3​ ) is selected as a mild base. Stronger aqueous bases (like NaOH) must be strictly avoided because the glutarimide ring of thalidomide is highly susceptible to base-catalyzed hydrolysis (ring-opening into glutamine derivatives). N,N-Dimethylformamide (DMF) is used to fully solubilize the highly polar thalidomide core.

Procedure:

• Preparation: Dissolve 5-hydroxythalidomide (1.0 eq) in anhydrous DMF (0.1 M concentration) under an inert argon atmosphere.

• Base Addition: Add finely powdered, anhydrous K2​CO3​ (1.5 eq). Stir at room temperature for 15 minutes to allow phenoxide formation.

• Alkylation: Add 2-bromoethanol (1.2 eq) dropwise.

• Heating: Heat the reaction mixture to 60°C for 12–16 hours. Monitor progression via LC-MS.

• Workup: Cool to room temperature. Pour the mixture into ice-cold water to precipitate the product. Filter the resulting solid, wash with cold water and diethyl ether, and dry under a high vacuum to yield Thalidomide-5'-O-C2-OH.

Protocol 2: Downstream Conjugation via Mesylation (SN2 Displacement)

Objective: Convert the terminal hydroxyl group into a methanesulfonate (mesylate) leaving group for subsequent displacement by an amine-bearing POI ligand.

Causality & Design: Direct halogenation of the primary alcohol can require harsh conditions (e.g., PBr3​ or SOCl2​ ) that risk degrading the thalidomide core. Mesylation using Methanesulfonyl chloride (MsCl) at 0°C is a rapid, mild alternative that preserves the integrity of the glutarimide ring.

Procedure:

• Mesylation: Dissolve Thalidomide-5'-O-C2-OH (1.0 eq) in anhydrous Dichloromethane (DCM). Add Triethylamine (TEA, 2.0 eq) and cool to 0°C.

• Activation: Dropwise add MsCl (1.2 eq). Stir at 0°C for 1 hour. Quench with saturated NaHCO3​ , extract with DCM, dry over Na2​SO4​ , and concentrate to yield the mesylate intermediate.

• Displacement: Dissolve the crude mesylate in anhydrous DMF. Add the amine-bearing POI ligand (1.1 eq) and N,N-Diisopropylethylamine (DIPEA, 2.0 eq).

• Reaction: Heat to 70°C for 12 hours. Purify the final PROTAC via preparative HPLC.

Protocol 3: Downstream Conjugation via Carbamate Formation

Objective: Link the Thalidomide-5'-O-C2-OH to an amine-bearing POI ligand via a stable carbamate bond.

Causality & Design: Carbamate linkages offer excellent metabolic stability and provide a rigid hydrogen-bond donor/acceptor pair. 1,1'-Carbonyldiimidazole (CDI) is utilized as a safe, phosgene-free activating agent.

Procedure:

• Activation: Dissolve Thalidomide-5'-O-C2-OH (1.0 eq) in anhydrous THF/DMF (1:1). Add CDI (1.5 eq) and stir at room temperature for 4 hours to form the intermediate imidazole carboxylate.

• Conjugation: Add the primary or secondary amine-bearing POI ligand (1.0 eq) directly to the reaction mixture.

• Completion: Stir at 50°C for 16 hours. Concentrate the solvent in vacuo and purify the resulting carbamate-linked PROTAC via flash chromatography.

Quantitative Data & Troubleshooting

The following table summarizes expected quantitative outcomes and troubleshooting strategies for the described protocols to ensure a self-validating experimental system.

Protocol / Step	Expected Yield	Reaction Time	Critical Causality / Troubleshooting
1. 5-O-Alkylation	65% – 80%	12 – 16 h	Issue: Glutarimide ring opening.Fix: Ensure K2​CO3​ is strictly anhydrous. Do not exceed 60°C.
2a. Mesylation	> 90%	1 h	Issue: N-mesylation of glutarimide.Fix: Keep reaction strictly at 0°C and limit MsCl to 1.2 eq.
2b. SN2 Amine Alkylation	40% – 60%	12 h	Issue: Low conversion.Fix: Add a catalytic amount of NaI (Finkelstein reaction) to generate a more reactive iodide intermediate in situ.
3. Carbamate Formation	50% – 70%	20 h (Total)	Issue: Poor activation by CDI.Fix: Ensure THF/DMF is completely anhydrous; water rapidly hydrolyzes CDI.

References

• Bricelj, A., Steinebach, C., Kuchta, R., Gütschow, M., & Sosič, I. (2021). E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points. Frontiers in Chemistry, 9, 707317.[Link]

Thalidomide-5'-O-C2-OH esterification and click chemistry reaction conditions

Application Note: Synthesis of Click-Ready PROTAC Intermediates via Thalidomide-5'-O-C2-OH Esterification and CuAAC Conjugation

Introduction & Mechanistic Rationale

Proteolysis Targeting Chimeras (PROTACs) are revolutionary heterobifunctional molecules designed to hijack the cellular ubiquitin-proteasome system to degrade specific proteins of interest (POIs)[1]. A quintessential PROTAC architecture consists of a POI-targeting ligand, an E3 ligase-recruiting ligand, and a chemical linker[2]. Thalidomide and its derivatives are extensively utilized to recruit the Cereblon (CRBN) E3 ubiquitin ligase[1].

Thalidomide-5'-O-C2-OH is a highly versatile building block featuring the well-characterized thalidomide moiety connected to a short, two-carbon linker terminating in a primary hydroxyl group. To modularize PROTAC synthesis, this terminal alcohol can be functionalized with an alkyne handle via Steglich esterification. This sets the stage for highly efficient, bioorthogonal Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) click chemistry[3]. This two-step strategy allows for the rapid, parallel synthesis of PROTAC libraries by "clicking" the thalidomide-alkyne intermediate with various azide-functionalized POI ligands[3].

Chemical workflow for synthesizing click-ready PROTACs from Thalidomide-5'-O-C2-OH.

Protocol 1: Steglich Esterification (Alkyne Functionalization)

Causality & Experimental Design: The Steglich esterification is employed to couple Thalidomide-5'-O-C2-OH with an alkyne-bearing carboxylic acid (e.g., 4-pentynoic acid). This method is chosen because it proceeds under mild, room-temperature conditions, preserving the integrity of the base- and acid-sensitive glutarimide ring of thalidomide[4][5].

• EDC over DCC: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is utilized instead of DCC because EDC generates a water-soluble urea byproduct, eliminating the need for tedious filtration and minimizing chromatographic purification[4].

• Role of DMAP: 4-Dimethylaminopyridine (DMAP) acts as a critical acyl transfer catalyst; it attacks the O-acylisourea intermediate to form a highly reactive acylpyridinium salt, preventing the irreversible rearrangement into an inactive N-acylurea[5].

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under an inert nitrogen atmosphere, dissolve 4-pentynoic acid (1.2 eq) and Thalidomide-5'-O-C2-OH (1.0 eq) in anhydrous Dichloromethane (DCM) to a concentration of 0.1 M.

• Activation: Add EDC·HCl (1.5 eq) to the stirring solution. Stir for 10 minutes at room temperature to allow the formation of the O-acylisourea intermediate.

• Catalysis: Add DMAP (0.15 eq) in a single portion. The reaction mixture may turn slightly yellow, indicating the formation of the active acylpyridinium species.

• Reaction: Stir the mixture at room temperature for 4–6 hours. Monitor the reaction via TLC (Eluent: 5% MeOH in DCM). The disappearance of the Thalidomide-5'-O-C2-OH spot validates reaction completion.

• Workup (Self-Validating Step): Dilute the mixture with additional DCM and wash sequentially with 0.1 M HCl (to remove DMAP and unreacted EDC), saturated NaHCO3 (to remove unreacted 4-pentynoic acid), and brine. The water-soluble EDC-urea byproduct will partition entirely into the aqueous layer.

• Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the Thalidomide-alkyne intermediate.

Protocol 2: CuAAC Click Chemistry (PROTAC Assembly)

Causality & Experimental Design: The CuAAC reaction couples the Thalidomide-alkyne intermediate with an azide-functionalized POI ligand to form a stable 1,2,3-triazole linkage[3].

• Role of THPTA: A critical component of this protocol is the inclusion of THPTA (tris(3-hydroxypropyltriazolylmethyl)amine), a water-soluble accelerating ligand. THPTA chelates Cu(I), stabilizing it against oxidation and drastically reducing the generation of reactive oxygen species (ROS) that could otherwise oxidize sensitive functional groups on the POI ligand[6].

• In Situ Reduction: Sodium ascorbate is used to reduce Cu(II) from CuSO4 to the catalytically active Cu(I) state in situ[6].

Step-by-Step Methodology:

• Catalyst Pre-complexation: In a small vial, mix CuSO4 (0.1 eq, from a 0.1 M aqueous stock) with THPTA (0.2 eq, from a 0.2 M aqueous stock). Let the mixture stand for 5 minutes. The solution will turn a brilliant blue, visually validating the formation of the Cu(II)-THPTA complex[6].

• Substrate Mixing: In a separate reaction vial, dissolve the Thalidomide-alkyne intermediate (1.0 eq) and the POI-azide ligand (1.0 eq) in a 1:1 mixture of tert-Butanol (t-BuOH) and Water (or DMSO/Water depending on ligand solubility) to a final concentration of 0.05 M.

• Initiation: Add the pre-complexed CuSO4/THPTA solution to the substrate mixture.

• Reduction: Add Sodium Ascorbate (0.5 eq, freshly prepared 0.1 M aqueous solution). The blue color will fade to colorless or pale yellow, confirming the reduction of Cu(II) to catalytically active Cu(I).

• Reaction: Stir at room temperature for 1–3 hours. Monitor via LC-MS.

• Purification: Once complete, dilute with water and extract with Ethyl Acetate. Wash the organic layer with brine, dry over Na2SO4, and purify the final PROTAC via preparative HPLC.

Quantitative Data & Reaction Parameters Summary

Reaction Step	Reagents & Equivalents	Solvent System	Temp / Time	Expected Yield	Key Byproduct
Steglich Esterification	Thalidomide-OH (1.0 eq)Alkyne-Acid (1.2 eq)EDC·HCl (1.5 eq)DMAP (0.15 eq)	Anhydrous DCM	25 °C4–6 hours	80–90%	Water-soluble urea (easily extracted)
CuAAC Click Chemistry	Thalidomide-Alkyne (1.0 eq)POI-Azide (1.0 eq)CuSO4 (0.1 eq)THPTA (0.2 eq)Na Ascorbate (0.5 eq)	t-BuOH / H2O (1:1)or DMSO / H2O	25 °C1–3 hours	85–95%	None (Atom-economical cycloaddition)

Biological Application: Mechanism of Action

Once synthesized, the resulting PROTAC molecule acts as a molecular bridge. It induces spatial proximity between the target POI and the CRBN E3 ligase, leading to the polyubiquitination of the POI and its subsequent degradation by the 26S proteasome[1].

Mechanism of targeted protein degradation via PROTAC-induced ternary complex formation.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thalidomide-O-C2-acid | TargetMol [targetmol.com]
• 3. Click chemistry in the development of PROTACs - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D3CB00199G [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Steglich Esterification [organic-chemistry.org]
• 6. broadpharm.com [broadpharm.com]

Application Note: Cell Permeability Assays for Thalidomide-5'-O-C2-OH Synthesized PROTACs

Introduction & Context

Thalidomide-5'-O-C2-OH (CAS: 2412057-25-9) is a foundational bifunctional building block utilized in the synthesis of Proteolysis Targeting Chimeras (PROTACs) 1. It consists of a cereblon (CRBN) E3 ligase binding moiety (thalidomide) conjugated to a short, two-carbon (C2) linker terminating in a reactive hydroxyl group, which facilitates rapid conjugation to a target-of-interest (POI) ligand 2.

While the synthetic utility of this linker is well-established, the resulting PROTACs typically reside in the "beyond Rule of 5" (bRo5) chemical space. In contrast to small-molecule degraders like thalidomide itself, which exhibit excellent cell permeability, fully assembled PROTACs often suffer from poor permeability due to high molecular weights (typically >800 Da) and high polar surface areas (PSA) 3.

The Causality of PROTAC Permeability

PROTACs must traverse the hydrophobic lipid bilayer to exert their function. Their ability to do so is heavily dependent on the "chameleon effect" —the dynamic formation of intramolecular hydrogen bonds (IMHBs) that shield polar groups when transitioning from an aqueous environment into the lipid membrane 4.

Because of this dynamic folding, traditional parallel artificial membrane permeability assays (PAMPA) often yield values below the limit of quantification (BLQ) and fail to accurately predict cellular absorption [[5]](). Furthermore, the large size of PROTACs makes them prime substrates for active efflux transporters like P-glycoprotein (P-gp). Therefore, assessing the permeability of Thalidomide-5'-O-C2-OH derived compounds requires a multi-tiered approach utilizing cellular monolayer models (Caco-2 or LLC-PK1) and intracellular target engagement assays 3, 6.

Tiered Permeability Assessment Workflow

Tiered permeability assessment workflow for Thalidomide-derived PROTACs.

Experimental Protocols

Protocol A: Bidirectional Caco-2 / LLC-PK1 Permeability Assay

Caco-2 and LLC-PK1 cell lines provide polarized monolayers to evaluate both passive diffusion and active efflux. For highly lipophilic PROTACs, LLC-PK1 is sometimes preferred as it exhibits lower endogenous transporter interference compared to Caco-2, making it ideal for isolating passive permeability [[6]]().

Causality Check: Why use 1% BSA in the receiver well? PROTACs synthesized from Thalidomide-5'-O-C2-OH are highly lipophilic and prone to non-specific binding to plasticware. BSA acts as a protein sink, maintaining sink conditions and preventing artificially low apparent permeability ( Papp​ ) calculations 3.

Step-by-Step Methodology:

• Cell Culture : Seed Caco-2 or LLC-PK1 cells on polycarbonate filter inserts (0.4 µm pore size) in a 96-well transwell plate. Culture until tight junctions form. Self-Validation: Verify monolayer integrity via Transepithelial Electrical Resistance (TEER > 250 Ω·cm²) prior to the assay 6.

• Compound Preparation : Dilute the Thalidomide-derived PROTAC to 10 µM in HBSS buffer (pH 7.4) containing 1% DMSO.

• Dosing :

  • Apical to Basolateral (A2B): Add 100 µL of compound to the apical chamber. Add 300 µL of HBSS + 1% BSA to the basolateral chamber.

  • Basolateral to Apical (B2A): Add 300 µL of compound to the basolateral chamber. Add 100 µL of HBSS to the apical chamber.

• Incubation : Incubate at 37°C, 5% CO2 for 2 hours on an orbital shaker (150 rpm) to minimize the unstirred water layer.

• Sampling & Analysis : Extract samples from both donor and receiver compartments. Quench with ice-cold acetonitrile containing an internal standard and analyze via LC-MS/MS.

• Validation & Calculation : Perform a Lucifer Yellow rejection assay post-incubation to confirm the PROTAC treatment did not compromise the monolayer 6. Calculate Papp​ and the Efflux Ratio ( ER=Papp​(B2A)/Papp​(A2B) ) 7.

Protocol B: NanoBRET Intracellular Target Engagement Assay

Monolayer assays measure transcellular passage but do not confirm if the PROTAC is available in the cytosol to bind CRBN. The NanoBRET assay quantifies the Intracellular Availability Index by comparing target engagement in live cells versus permeabilized cells 8, 9.

Causality Check: Why use Digitonin? Digitonin selectively permeabilizes the cholesterol-rich plasma membrane while leaving the E3 ligase intact. This allows the PROTAC passive access to the intracellular environment, revealing its maximal binding potential without the membrane barrier. This serves as an internal self-validation: if a PROTAC fails in live cells but binds in permeabilized cells, the failure is definitively due to permeability, not poor CRBN affinity 9, 10.

NanoBRET Target Engagement mechanism for quantifying PROTAC intracellular availability.

Step-by-Step Methodology:

• Transfection : Transfect HEK293 cells with a CRBN-NanoLuc® fusion vector. Plate in a white, non-binding surface 96-well plate 10.

• Tracer Addition : Add the NanoBRET™ fluorescent tracer that competitively binds the CRBN site 9.

• Compound Treatment : Prepare a serial dilution of the PROTAC. Add to the cells and incubate for 2 hours at 37°C 10.

• Permeabilization (Parallel Cohort) : For the permeabilized control group, add 50 µg/mL Digitonin during the final stages of incubation 9, 10.

• Detection : Add NanoBRET™ Nano-Glo® Substrate. Measure bioluminescence resonance energy transfer (BRET) 10.

• Data Analysis : Calculate the BRET ratio to determine the IC50​ .

  • Availability Index = IC50​ (Live) / IC50​ (Permeabilized) 8, 11. An index approaching 1 indicates excellent intracellular accumulation.

Quantitative Data Interpretation

The following table summarizes the benchmark metrics used to triage PROTACs synthesized from the Thalidomide-5'-O-C2-OH linker.

Table 1: Benchmark Permeability Metrics for CRBN-Targeting PROTACs

Assay Type	Metric	Poor Permeability	Moderate/Acceptable	Highly Permeable
PAMPA	Papp​ ( 10−6 cm/s)	BLQ (Below Limit)	0.1 – 1.0	> 1.0
Caco-2 (A2B)	Papp​ ( 10−6 cm/s)	< 1.0	1.0 – 5.0	> 5.0
Caco-2 Efflux	Efflux Ratio (ER)	> 10.0 (High Efflux)	3.0 – 10.0	< 3.0
NanoBRET	Availability Index	> 50	10 – 50	< 10

Note: Data ranges are synthesized from standard PROTAC permeability profiling benchmarks [[5]](), 7.

References

• [8] A High-Throughput Method to Prioritize PROTAC Intracellular Target Engagement and Cell Permeability Using NanoBRET. Springer Nature Experiments. 8

• [11] A High-Throughput Method to Prioritize PROTAC Intracellular Target Engagement and Cell Permeability Using NanoBRET. PubMed (NIH).11

• [9] NanoBRET assays for PROTAC evaluation in the cellular context. Selvita. 9

• [10] Assessing PROTAC Cell Permeability and Quantifying VHL Engagement in Cells Transiently Transfected with a VHL-NanoLuc® Fusion. Promega Corporation.10

• [3] Investigating the cell permeability of proteolysis-targeting chimeras (PROTACs). Taylor & Francis. 3

• [1] 2412057-25-9 – Tenova Pharma (Thalidomide-5'-O-C2-OH). Tenova Pharma.1

• [6] Exploring PROTAC Permeability: Comparative Insights Across Different Cell Lines. Aragen. 6

• [5] Systematic Investigation of the Permeability of Androgen Receptor PROTACs. PMC - NIH. 5

• [7] Systematic Investigation of the Permeability of Androgen Receptor PROTACs. ACS Medicinal Chemistry Letters. 7

• [4] Linker-dependent folding rationalizes PROTAC cell permeability. ChemRxiv. 4

• [2] Thalidomide-5'-Linker-Alcohol. Tenova Pharma. 2

Sources

• 1. tenovapharma.com [tenovapharma.com]
• 2. tenovapharma.com [tenovapharma.com]
• 3. tandfonline.com [tandfonline.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Exploring PROTAC Permeability: Comparative Insights Across Different Cell Lines - Aragen Life Sciences [aragen.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. A High-Throughput Method to Prioritize PROTAC Intracellular Target Engagement and Cell Permeability Using NanoBRET | Springer Nature Experiments [experiments.springernature.com]
• 9. selvita.com [selvita.com]
• 10. promega.com [promega.com]
• 11. A High-Throughput Method to Prioritize PROTAC Intracellular Target Engagement and Cell Permeability Using NanoBRET - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Thalidomide-5'-O-C2-OH Solubilization & Formulation

Welcome to the Technical Support Center for PROTAC building blocks. Thalidomide-5'-O-C2-OH (Molecular Weight: 318.28 g/mol ) is a critical Cereblon (CRBN) E3 ligase ligand-linker conjugate used in the synthesis of Proteolysis Targeting Chimeras (PROTACs). Due to its structural characteristics, researchers frequently encounter severe solubility bottlenecks during both in vitro and in vivo assay preparation.

This guide provides field-proven, step-by-step troubleshooting methodologies designed to help drug development professionals overcome these formulation challenges.

Quantitative Formulation Guidelines

Before beginning your experiments, consult the table below to select the appropriate solubilization strategy based on your target application and required concentration.

Formulation Strategy	Target Application	Solvent Composition	Max Recommended Concentration	Validation / Stability Notes
Primary Stock	Long-term Storage	100% Anhydrous DMSO	50 mM (~15.9 mg/mL)	Visually clear; Stable at -20°C for >6 months.
Co-solvent System	In Vitro Assays	10% DMSO, 40% PEG300/400, 5% Tween-80, 45% Media	2.5 mg/mL (Suspension)	Requires serial dilution to reach <0.1% DMSO for cell viability.
Cyclodextrin Complex	In Vivo Dosing	10% DMSO, 90% (20% SBE-β-CD in Saline)	2.5 - 5.0 mg/mL (Clear)	Protects the glutarimide ring from spontaneous hydrolysis[1].

Experimental Workflows & Decision Matrix

Experimental workflow for the solubilization and formulation of Thalidomide-5'-O-C2-OH.

Troubleshooting Guides & FAQs

Q1: Why is Thalidomide-5'-O-C2-OH so difficult to dissolve in aqueous buffers?

Mechanism & Causality: Thalidomide-5'-O-C2-OH is a highly lipophilic molecule characterized by rigid phthalimide and glutarimide rings[2]. While the short ethoxy-alcohol (-O-C2-OH) linker adds a minor degree of polarity compared to pure alkyl chains, it is insufficient to overcome the high crystal lattice energy and strong intermolecular hydrogen bonding of the solid powder[2]. When introduced directly to water, the hydrophobic effect forces the molecules to rapidly nucleate and precipitate out of solution.

Q2: How do I prepare a stable, high-concentration primary stock solution?

Mechanism & Causality: You must bypass the aqueous phase entirely for the initial stock. Anhydrous Dimethyl Sulfoxide (DMSO) is required because its high dielectric constant and strong hydrogen-bond acceptor properties effectively disrupt the compound's crystal lattice[3].

Step-by-Step Methodology (Self-Validating):

• Weighing: Weigh the Thalidomide-5'-O-C2-OH powder in a sterile, low-bind microcentrifuge tube.

• Solvent Addition: Add anhydrous DMSO to achieve a target concentration of 10 mM to 50 mM[3].

• Agitation: Vortex vigorously for 1-2 minutes.

• Validation Check: Hold the vial up to a light source. If the solution is perfectly transparent, proceed to storage. If visual inspection reveals remaining precipitate or a cloudy suspension, the lattice has not been fully disrupted[3].

• Thermal/Acoustic Disruption: Heat the vial to 37°C for 5-10 minutes, followed by sonication in an ultrasonic water bath for 5-15 minutes[3]. The cavitation bubbles from sonication provide the localized kinetic energy needed to break apart microscopic aggregates.

• Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

Q3: My compound precipitates when I dilute the DMSO stock into cell culture media. How do I prevent this for in vitro assays?

Mechanism & Causality: Direct dilution of a DMSO stock into aqueous media causes "solvent shift" precipitation. To prevent this, you must create a transitionary solvent gradient using co-solvents and surfactants. PEG300/400 acts as a co-solvent to lower the dielectric constant of the aqueous phase, while Tween-80 (a non-ionic surfactant) forms micelles that encapsulate the hydrophobic thalidomide core, keeping it suspended in a thermodynamically stable state[4].

Step-by-Step Methodology (Self-Validating):

• DMSO Stock: Start with 100 μL of your DMSO stock solution (e.g., 25 mg/mL)[4].

• Co-solvent Addition: Add 400 μL of PEG300 or PEG400. Mix thoroughly by pipetting until visually homogeneous.

• Surfactant Addition: Add 50 μL of Tween-80. Vortex for 30 seconds[4].

• Aqueous Phase: Slowly add 450 μL of saline or cell culture media dropwise while gently vortexing[4].

• Validation Check: Monitor the solution for the Tyndall effect (scattering of light). A strong Tyndall effect or visible flakes indicates the formation of unstable macro-aggregates, signaling that the dropwise addition was too fast or the mixture requires further sonication. Note: For sensitive cell lines where 10% DMSO is toxic, perform serial dilutions of this intermediate mixture into your final assay medium to reach <0.1% DMSO.

Q4: How can I formulate Thalidomide-5'-O-C2-OH for in vivo animal dosing without using toxic levels of DMSO?

Mechanism & Causality: For in vivo applications, cyclodextrins—specifically Hydroxypropyl-β-Cyclodextrin (HP-β-CD) or Sulfobutyl Ether-β-Cyclodextrin (SBE-β-CD)—are the gold standard[1]. Cyclodextrins possess a hydrophilic exterior and a hydrophobic cavity. The hydrophobic thalidomide moiety inserts into this cavity, forming a non-covalent inclusion complex[5]. This not only masks the hydrophobicity (vastly improving aqueous solubility) but also protects the fragile glutarimide ring from spontaneous alkaline hydrolysis in physiological fluids, thereby extending its half-life[1].

Step-by-Step Methodology (Self-Validating):

• Prepare Excipient: Dissolve HP-β-CD or SBE-β-CD in standard saline to create a 20% (w/v) solution.

• Initial Solubilization: Add 100 μL (10% by volume) of your DMSO stock solution to a sterile vial[4].

• Complexation: Add 900 μL (90% by volume) of the 20% SBE-β-CD saline solution[4].

• Incubation: Vortex vigorously and sonicate for 15-30 minutes at room temperature to allow the inclusion complexes to reach thermodynamic equilibrium.

• Validation Check: The resulting formulation should be a clear solution (or a very fine, stable suspension) suitable for intraperitoneal (IP) or oral (PO) administration[4]. If precipitation settles at the bottom after 1 hour, the inclusion complex has not fully formed; increase the sonication time or slightly increase the cyclodextrin percentage.

References

• Improvements in Solubility and Stability of Thalidomide Upon Complexation With Hydroxypropyl-Beta-Cyclodextrin Source: PubMed (NIH) URL:[Link]

• Effects of hydroxypropyl-β-cyclodextrin on the chemical stability and the aqueous solubility of thalidomide enantiomers Source: Ingenta Connect URL:[Link]

• Solubility Enhanced Formulation Approaches to Overcome Oral Delivery Obstacles of PROTACs Source: MDPI URL:[Link]

• Designing Soluble PROTACs: Strategies and Preliminary Guidelines Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Sources

• 1. Improvements in solubility and stability of thalidomide upon complexation with hydroxypropyl-beta-cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. iris.unito.it [iris.unito.it]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. ingentaconnect.com [ingentaconnect.com]

Preventing Thalidomide-5'-O-C2-OH hydrolysis during bioconjugation

Welcome to the Targeted Protein Degradation (TPD) Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams facing a critical bottleneck: the rapid degradation of Cereblon (CRBN) recruiting ligands during PROTAC synthesis.

Thalidomide-5'-O-C2-OH is a highly effective anchor for CRBN, but its glutarimide and phthalimide rings are notoriously susceptible to base-catalyzed hydrolysis. This guide is designed to provide actionable, mechanistically grounded troubleshooting strategies to preserve the structural integrity of your PROTACs during bioconjugation.

Section 1: The Mechanistic Root of the Problem

Q: Why does Thalidomide-5'-O-C2-OH degrade so rapidly during standard coupling reactions? A: The instability stems from the inherent electrophilicity of the carbonyl carbons within both the phthalimide and glutarimide rings. Under alkaline conditions (pH > 7.0) or in the presence of nucleophilic bases (like TEA or DIPEA) commonly used in amide coupling, hydroxide ions or amines attack these carbonyls[1]. This leads to rapid ring-opening hydrolysis, yielding an α-(carboxybenzamido) glutarimide or a fully ring-opened glutarimide derivative. Because the intact glutarimide ring is an absolute structural prerequisite for hydrogen bonding with the tri-tryptophan pocket of CRBN, hydrolysis completely abolishes E3 ligase binding affinity[2].

Mechanism of base-catalyzed glutarimide hydrolysis leading to CRBN affinity loss.

Section 2: Quantitative Stability Data

Q: How sensitive is the ligand to pH and temperature variations? A: Extremely sensitive. The hydrolysis rate is directly proportional to the hydroxide ion concentration. At 37°C in pH 7.4 phosphate buffer, thalidomide derivatives undergo rapid decomposition with a half-life of only ~4 hours[3]. The table below summarizes the half-life of thalidomide derivatives in aqueous media at 37°C, demonstrating the exponential decay in stability as the environment shifts from neutral to mildly basic[2].

pH Level	Buffer Environment	Half-Life (t½) at 37°C	Consequence for Bioconjugation
pH 6.0	MES Buffer	> 24 hours	Optimal for long aqueous incubations.
pH 7.0	PBS / Neutral	~11 hours	Acceptable for rapid (<2h) coupling.
pH 7.4	Physiological PBS	~4 - 5 hours	High risk of degradation during overnight steps.
pH 8.0	Basic (e.g., Tris/Bicine)	~1.25 hours	Critical failure; >50% loss during standard NHS coupling.

Section 3: Troubleshooting Bioconjugation Workflows

Q: I am performing an NHS-ester conjugation of Thalidomide-5'-O-C2-OH to a lysine residue on my Protein of Interest (POI). I get terrible yields and loss of CRBN binding. How do I fix this? A: Standard NHS-ester conjugations to primary amines are typically performed at pH 8.0–8.5 to ensure the lysine ε-amino group is deprotonated (pKa ~10.5). However, as shown in the data above, pH 8.0 destroys the thalidomide glutarimide ring in under 2 hours[2]. Solution: You must decouple the pH requirements. Drop the conjugation buffer to pH 7.0–7.2 using a high-capacity buffer like 100 mM HEPES. While this reduces the fraction of deprotonated lysines, NHS-ester coupling will still proceed (albeit slower), but your thalidomide moiety will survive. Compensate for the lower pH by increasing the molar excess of the Thalidomide-NHS ester (e.g., 10-20x) and limiting the reaction time to 2 hours at 4°C.

Q: I am using HATU/DIPEA in DMF to attach a linker to the -OH group. The LC-MS shows a mass shift of +18 Da. What happened? A: The +18 Da mass shift is the classic signature of water addition (hydrolysis) resulting from ring opening[1]. DIPEA (N,N-Diisopropylethylamine) is too basic for thalidomide derivatives if trace water is present, and it can directly catalyze the ring opening. Solution: Switch to a less nucleophilic, weaker base such as 2,6-Lutidine, or use strictly anhydrous conditions (dry DMF, argon atmosphere). Alternatively, consider using Steglich esterification (DCC/DMAP) with catalytic DMAP, keeping reaction times strictly under 3 hours.

Optimized decision workflow for thalidomide bioconjugation in aqueous and organic conditions.

Section 4: Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, follow these validated step-by-step methodologies tailored to protect the structural integrity of Thalidomide-5'-O-C2-OH.

Protocol A: pH-Controlled Aqueous Protein Conjugation (NHS-Ester)

Causality Check: This protocol sacrifices absolute coupling speed to preserve the glutarimide pharmacophore by strictly capping the pH at 7.2 and utilizing low temperatures to suppress the hydrolysis kinetics.

• Buffer Exchange: Dialyze or desalt the target protein into 100 mM HEPES, 150 mM NaCl, pH 7.2. (Note: Do not use Tris buffers, as primary amines in Tris will quench the NHS ester).

• Ligand Preparation: Dissolve the Thalidomide-5'-O-C2-linker-NHS ester in anhydrous DMSO to a concentration of 10 mM immediately before use. (Note: Avoid storing this stock; ambient moisture will degrade it).

• Reaction Initiation: Add the ligand to the protein solution at a 10:1 to 20:1 molar excess. Ensure final DMSO concentration remains ≤ 5% (v/v) to prevent protein denaturation.

• Incubation: Incubate the mixture at 4°C for exactly 2 hours with gentle end-over-end mixing. Lowering the temperature from RT to 4°C significantly suppresses the hydrolysis rate while maintaining sufficient amidation kinetics.

• Quenching & Purification: Quench the unreacted NHS ester by adding 50 mM Tris-HCl (pH 7.5) for 15 minutes. Immediately purify the conjugate via size-exclusion chromatography (e.g., Superdex 75/200) or a Zeba spin desalting column equilibrated in pH 6.5-7.0 storage buffer.

Protocol B: Base-Free SPAAC (Click Chemistry) Conjugation

Causality Check: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) requires no basic catalysts, no copper (which can degrade proteins and generate reactive oxygen species), and proceeds efficiently at pH 6.5, making it the ideal bioorthogonal approach for base-sensitive thalidomide derivatives.

• Pre-functionalization: Ensure your POI is pre-functionalized with a DBCO (Dibenzocyclooctyne) group, and your Thalidomide-5'-O-C2-OH has been derivatized with an azide (-N3) group via organic synthesis (using anhydrous conditions and 2,6-Lutidine).

• Reaction Setup: Prepare the DBCO-protein in a mildly acidic buffer: 50 mM MES, 150 mM NaCl, pH 6.5.

• Conjugation: Add 3-5 molar equivalents of Thalidomide-Azide (from a fresh DMSO stock) to the DBCO-protein.

• Incubation: Incubate at room temperature for 2-4 hours. The bioorthogonal click reaction is highly specific and completely independent of pH, protecting the glutarimide ring entirely.

• Validation: Verify conjugation via intact protein LC-MS. You should observe the exact mass of the Protein + DBCO + Thalidomide-Azide without the +18 Da hydrolysis peak.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Resolving Steric Hindrance in Thalidomide-5'-O-C2-OH PROTACs

Welcome to the PROTAC Optimization Support Center. As a Senior Application Scientist, I designed this guide to help researchers and drug development professionals troubleshoot one of the most common failure modes in targeted protein degradation: steric hindrance at the E3-target interface .

This guide provides causal diagnostics, self-validating experimental protocols, and structural strategies for overcoming steric clashes in degraders utilizing the ultra-short Thalidomide-5'-O-C2-OH anchor.

Section 1: Diagnostic FAQs - Understanding the Steric Clash

Q1: My Thalidomide-5'-O-C2-OH PROTAC shows excellent binary affinity for both CRBN and my Protein of Interest (POI), but fails to induce degradation. Why? A1: This is a classic hallmark of steric hindrance preventing stable ternary complex formation. The 5'-O-C2-OH linker consists of a mere two-carbon alkyl chain extending from the phthalimide ether oxygen. While this ultra-short distance is sufficient for binary engagement with each protein individually, it forces the CRBN E3 ligase and your POI into such close proximity that their protein surfaces physically clash. As noted in structural analyses of PROTAC linkers, severe binary steric repulsions in short-linker PROTACs can impair ternary complex formation by up to 20-fold compared to their free ligands[1]. Without a stable ternary complex, ubiquitin transfer cannot occur.

Q2: How does the 5'-O attachment point specifically contribute to this hindrance compared to other vectors? A2: The exit vector of the linker dictates the trajectory of the POI relative to the CRBN surface. The 5'-O position on the thalidomide phthalimide ring directs the linker toward a specific solvent-exposed region of CRBN[]. If your POI has a bulky domain facing this exact vector, a C2 linker provides insufficient flexibility to route around it. Modifying the linker attachment point (e.g., shifting to the 4'-O position or using a 5'-amino instead of 5'-ether) fundamentally alters the exit trajectory, which can alleviate steric clashes without requiring excessively long linkers[3].

Q3: Should I just increase the linker length to PEG4 or C10? A3: Not necessarily. While lengthening the linker (e.g., to C6 or PEG2) relieves steric hindrance, excessively long linkers increase the entropic penalty of ternary complex formation and can expose the PROTAC to rapid metabolic clearance. Furthermore, overly flexible linkers can fail to induce the positive cooperativity required for potent degradation[4]. Instead of simply adding length, consider rigidifying the linker (e.g., incorporating piperazine or alkyne motifs) to restrict the conformational ensemble and project the POI away from the CRBN surface.

Section 2: Self-Validating Experimental Protocols

To confidently diagnose steric hindrance, you must isolate ternary complex formation from cellular variables (like permeability or proteasome activity). The following protocols are designed as self-validating systems to ensure your data is mechanistically sound.

Protocol 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) for Ternary Complex Stability

Causality: This cell-free assay directly measures the proximity of CRBN and the POI. If binary affinities are high but the TR-FRET signal is low, steric hindrance is the definitive cause.

• Reagent Preparation: Prepare recombinant CRBN-DDB1 complex tagged with Terbium (Tb, donor) and your POI tagged with Alexa Fluor 647 (AF647, acceptor) in assay buffer (50 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20, 1 mM DTT).

• PROTAC Titration: Prepare a 12-point serial dilution of the Thalidomide-5'-O-C2-OH PROTAC (and optimized variants) starting at 10 µM in a 384-well microplate.

• Complex Assembly: Add 10 nM Tb-CRBN and 10 nM AF647-POI to the PROTAC wells.

• Equilibration: Incubate the plate in the dark at room temperature for 2 hours to allow the equilibrium of the ternary complex (CRBN-PROTAC-POI).

• Detection: Read the plate on a TR-FRET compatible microplate reader (Excitation: 337 nm; Emission: 490 nm for Tb, 665 nm for AF647).

• Validation Check: Calculate the FRET ratio (665/490 nm). A bell-shaped curve indicates successful ternary complex formation (the "hook effect"). A flat line despite known binary binding confirms steric hindrance.

Protocol 2: Intact Cell Target Engagement & Degradation (HiBiT Lytic Assay)

Causality: Validates that resolving the steric clash in vitro translates to successful ubiquitination and degradation in live cells.

• Cell Line Generation: Engineer a cell line expressing your POI endogenously tagged with a HiBiT peptide using CRISPR/Cas9.

• Plating: Seed cells at 10,000 cells/well in a 96-well white plate and incubate overnight at 37°C, 5% CO₂.

• Compound Treatment: Treat cells with a concentration gradient (1 pM to 10 µM) of the PROTACs for 4 to 24 hours.

• Lysis and Detection: Add Nano-Glo® HiBiT Lytic Reagent (containing LgBiT and furimazine substrate) equal to the culture volume. Incubate for 10 minutes on an orbital shaker.

• Luminescence Reading: Measure luminescence. The signal is directly proportional to the amount of POI remaining.

• Validation Check: Include a control well with the PROTAC + 10 µM excess free Thalidomide. If degradation is rescued (blocked) by free Thalidomide competing for CRBN, the degradation is definitively CRBN-dependent.

Section 3: Quantitative Data on Linker Optimization

The table below summarizes representative optimization data for a model POI, demonstrating how modifying the 5'-O-C2-OH linker resolves steric hindrance and restores cellular degradation.

Linker Modification	Length (Atoms)	CRBN Binary K_d (nM)	POI Binary K_d (nM)	Ternary Half-Life (t½)	Cellular DC₅₀ (nM)
5'-O-C2-OH (Baseline)	2	85	40	< 1 min (Clash)	> 10,000
5'-O-C6-OH	6	90	45	14 min	120
5'-O-PEG2-OH	8	88	42	45 min	15
4'-O-C2-OH	2	110	40	22 min	85

Note: Shifting the attachment point to 4'-O resolves the clash without adding linker length, highlighting the importance of the exit vector.

Section 4: Visualizations

Mechanism of steric hindrance in short-linker PROTACs and resolution via optimization.

Step-by-step diagnostic workflow for identifying and resolving PROTAC steric hindrance.

References

• Title: Current strategies for the design of PROTAC linkers: a critical review Source: Exploration of Targeted Anti-tumor Therapy URL: [Link]

• Title: Optimization of PROTAC Ternary Complex Using DNA Encoded Library Approach Source: ACS Central Science (via PMC / NIH) URL: [Link]

• Title: Influence of Linker Attachment Points on the Stability and Neosubstrate Degradation of Cereblon Ligands Source: Journal of Medicinal Chemistry (via PMC / NIH) URL: [Link]

Sources

• 1. Current strategies for the design of PROTAC linkers: a critical review [explorationpub.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: HPLC Purification of Thalidomide-5'-O-C2-OH Conjugates

Welcome to the technical support center for the purification of thalidomide-based compounds. This guide is designed for researchers, medicinal chemists, and process development scientists working on the synthesis and purification of thalidomide derivatives, with a specific focus on polar-modified analogues such as Thalidomide-5'-O-C2-OH. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles and field-tested insights to empower you to troubleshoot and optimize your purification workflows effectively.

The introduction of a hydroxyethoxy linker (-O-C2-OH) to the thalidomide scaffold significantly increases the molecule's polarity. This structural change presents unique challenges compared to the parent drug, particularly in reversed-phase high-performance liquid chromatography (RP-HPLC). This guide will address these specific challenges in a direct question-and-answer format, providing both foundational knowledge and actionable troubleshooting steps.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when purifying Thalidomide-5'-O-C2-OH using RP-HPLC?

The primary challenges stem from the compound's hybrid nature. The thalidomide core is hydrophobic, while the hydroxyethoxy linker is highly polar.[1] This can lead to:

• Poor Retention: The increased polarity may cause the compound to elute very early on standard C18 columns, close to the solvent front, making separation from other polar impurities difficult.[2]

• Peak Tailing: The terminal hydroxyl group and the amide functionalities can engage in secondary interactions with residual silanol groups on the silica-based stationary phase.[3][4][5] These interactions are a primary cause of asymmetric, tailing peaks, which compromise resolution and quantification accuracy.[3][6]

• Co-elution of Impurities: Synthesis of these derivatives can result in structurally similar impurities, such as starting materials or byproducts with slight modifications to the linker, which may be difficult to resolve.[1]

Q2: Which HPLC columns are recommended for purifying Thalidomide-5'-O-C2-OH?

For the initial achiral purification to remove synthetic impurities, a Reversed-Phase (RP) column is the standard choice. However, given the compound's polarity, consider the following:

• Polar-Embedded C18 Columns: These columns have a polar group embedded near the base of the C18 chain, which helps to shield the analyte from residual silanols and improves peak shape for polar compounds.[6]

• "Aqueous" C18 Columns: These are designed to be stable in highly aqueous mobile phases without the risk of phase collapse (dewetting), allowing for the use of weaker mobile phases to better retain polar analytes.

• Shorter Chain Columns (C8, C4): While these offer less retention, they can sometimes provide different selectivity for polar compounds. However, they may be less stable at extreme pH values.[7]

For separating the (R) and (S) enantiomers, a chiral stationary phase (CSP) is mandatory. Polysaccharide-based columns are the most widely used and successful for thalidomide and its analogues.[8]

• Immobilized Amylose or Cellulose-based Columns: Columns such as Lux i-Amylose-3 or Chiralpak series are highly effective.[9] The separation is typically performed in polar organic mode (e.g., using acetonitrile or alcohol-based mobile phases).[8]

Q3: Why is the choice of mobile phase additive (e.g., TFA or Formic Acid) important?

Mobile phase additives are critical for controlling peak shape and retention.[10][11] For a molecule like Thalidomide-5'-O-C2-OH, which has basic nitrogen atoms, additives like Trifluoroacetic Acid (TFA) or formic acid play two key roles:

• Ion Suppression: By lowering the mobile phase pH (typically to pH 2-3), these acids ensure that basic functional groups are consistently protonated. This prevents mixed-mode retention and results in sharper, more symmetrical peaks.

• Silanol Masking: The acidic modifier can interact with and "mask" the acidic residual silanol groups on the stationary phase, reducing their availability to cause undesirable secondary interactions with the analyte.[12]

TFA is a strong ion-pairing agent and often gives excellent peak shape, but it is not volatile and can suppress ionization in mass spectrometry (MS). Formic acid is MS-compatible and a good alternative, though it may sometimes result in broader peaks compared to TFA.

Troubleshooting Guide for HPLC Purification

Encountering issues during your HPLC run is common. The following section provides a structured approach to identifying and resolving frequent problems.

Troubleshooting Workflow Diagram

The diagram below outlines a logical workflow for diagnosing common HPLC issues encountered during the purification of polar thalidomide derivatives.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. assets.fishersci.com [assets.fishersci.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. How to avoid the tailing problem of basic compounds in HPLC analysis? [uhplcslab.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. chromtech.com [chromtech.com]
• 7. obrnutafaza.hr [obrnutafaza.hr]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 10. reagentsstage.cimm2.com [reagentsstage.cimm2.com]
• 11. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Degradation of Thalidomide-5'-O-C2-OH in Cell Culture Media

Welcome to the Technical Support Center for targeted protein degradation (TPD). As a Senior Application Scientist, I have designed this guide to address a critical, yet often overlooked, bottleneck in PROTAC development: the inherent chemical instability of glutarimide-based Cereblon (CRBN) ligands.

Thalidomide-5'-O-C2-OH is a highly versatile E3 ligase ligand-linker conjugate used to synthesize next-generation PROTACs[]. However, like all thalidomide derivatives, it is notoriously unstable in aqueous environments. This guide synthesizes mechanistic causality, field-proven workflows, and self-validating protocols to ensure your in vitro assays measure true biological degradation rather than chemical hydrolysis.

Mechanistic Insight: The Vulnerability of the Imide Rings

To prevent degradation, we must first understand its causality. Thalidomide-5'-O-C2-OH contains four susceptible amide/imide bonds within its glutarimide and phthalimide rings. In aqueous solutions at physiological pH (7.4), hydroxide ions act as nucleophiles, initiating a base-catalyzed hydrolysis[2].

This non-enzymatic degradation primarily results in the opening of either the glutarimide ring (forming 2-phthalimidoglutaramic acid derivatives) or the phthalimide ring (forming α-(o-carboxybenzamido)glutarimide derivatives)[3]. Because CRBN recognition strictly requires an intact glutarimide moiety to dock into the ligase's tri-tryptophan pocket, this ring-opening event instantly abolishes the PROTAC's ability to recruit the E3 ligase, rendering the molecule biologically inactive[3].

Spontaneous hydrolytic degradation pathway of Thalidomide-5'-O-C2-OH in physiological media.

Quantitative Stability Profile

Understanding the kinetics of this degradation is critical for assay design. The table below summarizes the stability of thalidomide-based linkers under various experimental conditions.

Parameter	Condition	Approximate Half-Life (t½)	Functional Impact
pH 7.4 (Physiological)	37°C, Cell Culture Media	6 – 8 hours	Rapid loss of CRBN binding; potential assay failure
pH 6.0 (Mildly Acidic)	37°C, Buffered Media	> 24 hours	Preserved PROTAC activity
pH 7.4 (Autosampler)	25°C, PBS/Acetonitrile	12 – 18 hours	False-positive clearance in LC-MS quantification
pH < 5.0 (Quenched)	4°C, 0.1% Formic Acid	> 48 hours	Stable for accurate analytical quantification

Self-Validating Experimental Protocol

Do not simply follow steps; build validation into your workflow. The following protocol is designed as a self-validating system to minimize hydrolysis and mathematically isolate chemical degradation from true cellular clearance.

Optimized experimental workflow to minimize hydrolytic degradation during cellular assays.

Step-by-Step Methodology:

• Anhydrous Stock Generation:

  • Action: Reconstitute Thalidomide-5'-O-C2-OH in strictly anhydrous, septum-sealed DMSO. Aliquot immediately into single-use tubes and store at -80°C.

  • Causality: Atmospheric moisture condensing in cold DMSO initiates premature hydrolysis. Eliminating freeze-thaw cycles preserves the intact imide rings.

• pH-Controlled Media Preparation:

  • Action: If your specific cell line tolerates it, buffer your assay media to a slightly acidic pH (6.8 – 7.0) using HEPES[3].

  • Causality: Because hydrolysis is base-catalyzed, even a 0.4 pH drop exponentially decreases the rate of nucleophilic attack on the carbonyl carbons[2].

• Just-in-Time Dosing:

  • Action: Perform all serial dilutions in DMSO. Spike the final DMSO dilution directly into the culture plate immediately before placing it in the incubator (final DMSO ≤0.1%). Do not pre-incubate the compound in warm media.

  • Causality: Time spent in aqueous media equals degradation. Minimizing aqueous exposure maximizes the active concentration reaching the intracellular space.

• Acid-Quenched LC-MS Validation (Self-Validation Step):

  • Action: When extracting samples for LC-MS, quench the biological matrix with an extraction buffer containing 0.1% to 0.2% Formic Acid. Always run a "cell-free media" control well alongside your biological replicates.

  • Causality: PROTACs continue to degrade non-enzymatically in the LC-MS autosampler if left in standard PBS/acetonitrile mixtures[4]. Acid-quenching drops the pH < 5.0, freezing the degradation profile. The cell-free control allows you to mathematically subtract chemical hydrolysis from actual metabolic clearance.

Frequently Asked Questions (FAQs)

Q1: My PROTAC shows excellent target binding in SPR but fails to degrade the target in 24-hour cellular assays. Is it a permeability issue? A1: Not necessarily. Before optimizing the linker for permeability, rule out chemical instability. Thalidomide-5'-O-C2-OH has a half-life of roughly 6-8 hours at pH 7.4[2]. By 24 hours, the vast majority of your active degrader has likely hydrolyzed into inactive, open-ring metabolites[3]. We recommend shortening the assay window to 4–8 hours or implementing a media-replenishment strategy.

Q2: Can I store my intermediate aqueous dilutions at 4°C to slow down degradation? A2: No. While lower temperatures reduce the kinetic rate of hydrolysis, the physiological pH of standard buffers (like PBS at 7.4) will still drive significant degradation over a few hours. Always perform serial dilutions in anhydrous DMSO and spike directly into the assay plate[4].

Q3: I am seeing unexpected peaks in my LC-MS data during pharmacokinetic profiling. What are they? A3: You are likely observing autosampler degradation. Thalidomide-based PROTACs are known to degrade in standard PBS/acetonitrile mixtures while waiting in the LC-MS queue[4]. The primary hydrolysis products will appear as +18 Da mass shifts (addition of H₂O) corresponding to α-(o-carboxybenzamido)glutarimide and 2-phthalimidoglutaramic acid derivatives[3]. Ensure your extraction buffer is acidified to stabilize the imide rings prior to injection.

Q4: Would switching to a lenalidomide or pomalidomide linker solve this issue? A4: It can mitigate it, but not entirely eliminate it. Lenalidomide lacks one of the phthalimide carbonyl groups, making it generally more resistant to hydrolysis than thalidomide[3]. However, the glutarimide ring—which is essential for CRBN binding—remains susceptible across all IMiD analogs[5]. Strict adherence to the handling protocols above is required regardless of the specific CRBN ligand used.

Sources

• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: CRBN-Mediated Degradation Efficiency of Thalidomide-5'-O-C2-OH vs. Lenalidomide

In the rapidly evolving field of Targeted Protein Degradation (TPD), the selection of an E3 ligase-recruiting ligand fundamentally dictates the success of a Proteolysis-Targeting Chimera (PROTAC). While both Thalidomide-5'-O-C2-OH and Lenalidomide function by hijacking the Cereblon (CRBN) E3 ligase complex, their structural differences result in vastly divergent degradation efficiencies, ternary complex geometries, and off-target neosubstrate profiles.

Note on Terminology: In molecular pharmacology, "CRBN degradation efficiency" strictly refers to the ligand's ability to efficiently recruit the CRL4^CRBN complex to ubiquitinate and degrade a secondary Protein of Interest (POI) or neosubstrate, rather than the auto-degradation of CRBN itself.

This guide provides an objective, data-supported comparison of these two CRBN anchors to assist medicinal chemists and drug development professionals in optimizing PROTAC design.

Structural Biology & Exit Vector Dynamics

Both Thalidomide-5'-O-C2-OH and Lenalidomide share a highly conserved glutarimide ring, which is essential for anchoring the molecule into the tri-tryptophan pocket (Trp382, His380) of CRBN[1]. However, the critical divergence lies in the functionalization of the phthalimide (thalidomide) or isoindolinone (lenalidomide) ring, which serves as the "exit vector" for linker attachment.

• Lenalidomide (C4-Amino Exit Vector): Lenalidomide features an amino group at the C4 position of the isoindolinone ring. When used as a PROTAC anchor, this C4 position directs the linker out of the CRBN binding pocket at a specific trajectory. This geometry is highly efficient for degrading certain targets but can cause steric clashes depending on the POI's surface topology.

• Thalidomide-5'-O-C2-OH (C5'-Oxygen Exit Vector): This building block[2] utilizes an ether-linked aliphatic alcohol at the C5' position of the phthalimide ring. Shifting the exit vector from C4 to C5' fundamentally alters the angle at which the PROTAC linker emerges from CRBN. This alternative trajectory can rescue degradation efficiency for POIs that fail to form cooperative ternary complexes with C4-linked lenalidomide PROTACs.

Fig 1. CRBN-mediated targeted protein degradation workflow via PROTAC ternary complex formation.

Neosubstrate Selectivity: The IKZF1 vs. SALL4 Paradigm

A major challenge in PROTAC development is the unintended degradation of CRBN "neosubstrates"—endogenous proteins that are recruited to CRBN by the anchor alone (acting as a molecular glue), leading to off-target toxicity.

Lenalidomide is clinically renowned for its ability to degrade the lymphoid transcription factors IKZF1 (Ikaros) and IKZF3 (Aiolos) , as well as CK1α [3]. While beneficial in multiple myeloma, IKZF1/3 degradation in a PROTAC context often leads to unwanted hematological toxicity (e.g., neutropenia).

Conversely, Thalidomide-5'-O-C2-OH mimics the structural scaffold of 5-hydroxythalidomide , a natural human cytochrome P450 metabolite of thalidomide[4]. Structural and biochemical studies have proven that 5-hydroxythalidomide and its C5'-substituted derivatives induce the degradation of the zinc-finger proteins SALL4 and PLZF , but critically, they do not degrade IKZF1 [4],[5]. The addition of the 5'-oxygen creates a distinct hydrogen-bonding network with CRBN and the neosubstrate, altering the β-hairpin structure that underlies C2H2 zinc-finger selectivity[5].

Therefore, utilizing Thalidomide-5'-O-C2-OH as a PROTAC anchor is a strategic choice to bypass IKZF1-mediated hematological toxicity.

Fig 2. Divergent neosubstrate selectivity driven by structural modifications on the IMiD core.

Quantitative Comparison of Degradation Profiles

The following table summarizes the mechanistic and performance differences between the two anchors when integrated into PROTAC workflows.

Parameter	Thalidomide-5'-O-C2-OH	Lenalidomide
Core Scaffold	5'-O-substituted Phthalimide	4-Amino-substituted Isoindolinone
Linker Exit Vector	C5' Position	C4 Position
Primary Neosubstrates	SALL4, PLZF[4]	IKZF1, IKZF3, CK1α, SALL4[3]
IKZF1/3 Degradation	Negligible / Absent [5]	High (Clinically validated)
Ternary Complex Geometry	Distinct; optimal for POIs requiring wider exit angles	Classical IMiD geometry; highly cooperative for kinases
Primary Use Case in TPD	PROTAC synthesis requiring novel exit vectors or avoidance of hematological toxicity	Standard PROTAC synthesis; direct treatment of hematological malignancies

Self-Validating Experimental Methodologies

To rigorously compare the degradation efficiency of PROTACs derived from these two anchors, researchers must evaluate both target engagement (ternary complex formation) and cellular degradation kinetics. The following protocols are designed with built-in causality checks to ensure data integrity.

Protocol A: In Vitro TR-FRET Ternary Complex Assay

Causality Rationale: Degradation efficiency (DC50) is preceded by the thermodynamic stability of the ternary complex. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) measures the cooperativity ( α -value) between CRBN, the PROTAC, and the POI, isolating binding mechanics from proteasomal variables[6].

• Reagent Preparation: Prepare recombinant His6-CRBN/DDB1 complex (2.5 nM) and GST-tagged POI (10 nM) in assay buffer (50 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20, 1 mM DTT).

• Fluorophore Addition: Add Anti-His-Terbium cryptate (donor) and Anti-GST-d2 (acceptor) at manufacturer-recommended dilutions.

• Compound Titration: Dispense PROTACs (Thalidomide-5'-O vs. Lenalidomide-based) in a 12-point dose-response curve (from 10 µM down to 0.05 nM) into a 384-well microplate.

• Incubation & Reading: Incubate the plate at room temperature for 2 hours to reach equilibrium. Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar) using dual emission wavelengths (620 nm and 665 nm).

• Data Analysis: Calculate the FRET ratio (665/620). A higher FRET signal at lower concentrations indicates superior ternary complex cooperativity for that specific exit vector.

Protocol B: Endogenous HiBiT Cellular Degradation Assay

Causality Rationale: Overexpressing a POI can saturate the ubiquitin-proteasome system, yielding artificially poor degradation efficiencies. Using CRISPR/Cas9 to knock-in a HiBiT tag at the endogenous POI locus ensures physiological stoichiometry. Furthermore, a CRBN-competition arm acts as a self-validating control to prove the degradation is strictly CRBN-mediated[1].

• Cell Seeding: Seed HiBiT-tagged POI knock-in cells (e.g., HEK293T) at 10,000 cells/well in a 96-well white opaque plate. Incubate overnight at 37°C.

• Self-Validation Control (CRBN Competition): Pre-treat a subset of control wells with a 100x molar excess of unconjugated Lenalidomide or Thalidomide for 1 hour. Logic: This saturates the CRBN binding pockets. If subsequent PROTAC treatment fails to degrade the POI in these wells, the mechanism is definitively CRBN-dependent.

• PROTAC Treatment: Treat the cells with the Thalidomide-5'-O and Lenalidomide-based PROTACs across a concentration gradient (1 pM to 10 µM) for 24 hours.

• Luminescence Detection: Add the Nano-Glo® HiBiT Lytic Detection System reagent. Incubate for 10 minutes on an orbital shaker.

• Quantification: Measure luminescence. Plot the data to determine the DC50​ (concentration at 50% degradation) and Dmax​ (maximum degradation depth).

References

• Yamanaka S, et al. "Thalidomide and its metabolite 5-hydroxythalidomide induce teratogenicity via the cereblon neosubstrate PLZF." The EMBO Journal, vol. 40, no. 4, 2021, e105375.[Link]

• Furihata H, et al. "Structural bases of IMiD selectivity that emerges by 5-hydroxythalidomide." Nature Communications, vol. 11, 2020, 4578.[Link]

• Handa H, et al. "Cereblon modulators and their target molecules." J-Stage, 2022. [Link]

• ACS Publications. "Design and Application of Cereblon-Recruiting Prodegraders." Journal of the American Chemical Society, 2025.[Link]

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• 2. tenovapharma.com [tenovapharma.com]
• 3. セレブロンモジュレーターとその標的分子 [jstage.jst.go.jp]
• 4. Thalidomide and its metabolite 5-hydroxythalidomide induce teratogenicity via the cereblon neosubstrate PLZF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Validation of Thalidomide-5'-O-C2-OH binding using surface plasmon resonance (SPR)

As a Senior Application Scientist specializing in biophysical characterization and targeted protein degradation (TPD), I frequently encounter the challenge of accurately quantifying the binding kinetics of Proteolysis Targeting Chimeras (PROTACs) and their constituent building blocks.

When designing a PROTAC that hijacks the Cereblon (CRBN) E3 ubiquitin ligase, the choice of the E3 recruiter and its linker attachment point is paramount[1]. Thalidomide-5'-O-C2-OH has emerged as a premium synthetic building block[2]. However, to confidently advance a PROTAC into cellular assays, you must first validate that the linker modification does not abrogate the core binding affinity to CRBN.

This guide provides an in-depth, objective comparison of Thalidomide-5'-O-C2-OH against alternative CRBN ligands and details a self-validating Surface Plasmon Resonance (SPR) protocol to measure its binding kinetics with absolute confidence.

The Structural Rationale: Why the 5'-O-C2-OH Modification?

Cereblon (CRBN) is the substrate receptor of the CRL4 E3 ubiquitin ligase complex[1]. Structural biology has revealed that thalidomide binds to the tri-tryptophan pocket (TBD domain) of CRBN via its glutarimide ring[3].

Crucially, while the glutarimide ring is buried deep within the protein, the phthalimide ring remains exposed to the solvent[3]. This structural quirk dictates PROTAC design: modifying the 4- or 5-position of the phthalimide ring allows for linker attachment without sterically clashing with the CRBN binding interface[4][5].

The addition of an -O-C2-OH group at the 5-position (Thalidomide-5'-O-C2-OH) provides a highly reactive hydroxyl handle for PEG or alkyl linker conjugation[2]. Because this modification projects directly into the solvent, it preserves the critical thermodynamic interactions of the parent molecule[5].

PROTAC-mediated target degradation utilizing Thalidomide-5'-O-C2-OH for CRBN recruitment.

Comparative Binding Performance

To objectively evaluate Thalidomide-5'-O-C2-OH, we must benchmark it against the foundational immunomodulatory drugs (IMiDs). While Isothermal Titration Calorimetry (ITC) and Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) are common[4][6], SPR is the gold standard for PROTAC development because it provides real-time kinetic rates ( kon​ and koff​ ), which dictate the residence time of the ternary complex[7].

Table 1: Comparative Binding Affinities of CRBN Ligands

Compound	Modification Point	Affinity ( KD​ / IC50​ )	Primary Assay	Reference
Thalidomide	None	~250 nM ( KD​ )	ITC	[4]
Lenalidomide	C4-Amino	~2.9 µM ( KD​ )	ITC	[8]
Pomalidomide	C4-Amino	6.4 nM ( IC50​ )	TR-FRET	[6]
Thalidomide-5'-O-C2-OH	C5-O-Alkyl	~100 - 300 nM ( KD​ )*	SPR	[5][7]

*Note: The addition of a linker at the 4- or 5-position generally has minimal impact on the direct binding affinity to CRBN, allowing the modified building block to retain the core affinity of the parent thalidomide molecule[7].

The Biophysical Challenge: Why SPR?

While TR-FRET is excellent for high-throughput screening, it is an equilibrium measurement that requires fluorescently labeled tracers[6]. ITC provides rich thermodynamic data ( ΔH , ΔS ) but consumes prohibitive amounts of highly sensitive CRBN protein[8].

SPR is a label-free technique that overcomes these limitations[4]. By immobilizing CRBN on a sensor chip and flowing Thalidomide-5'-O-C2-OH over the surface, we can capture the precise association and dissociation rates[7]. In my experience, a PROTAC with a slower koff​ (longer residence time) often outperforms one with a purely superior steady-state KD​ , making SPR an indispensable tool.

Self-Validating SPR Protocol for CRBN Binding

CRBN is notoriously unstable in vitro and must be co-expressed with its adaptor protein, DDB1, to remain soluble and functional[8]. The following protocol is designed as a self-validating system : every step includes a built-in control to ensure causality and data integrity.

Step 1: Sensor Chip Selection and Surface Preparation

• Action: Use a Streptavidin (SA) sensor chip.

• Causality: Standard amine coupling utilizes EDC/NHS chemistry to covalently bind surface lysines. Because CRBN has lysines near its TBD binding pocket, random amine coupling often destroys the binding site. By utilizing an N-terminal Avi-tagged CRBN-DDB1 complex, the protein is enzymatically biotinylated. This ensures uniform, oriented immobilization onto the SA chip, keeping the glutarimide-binding pocket 100% accessible to the solvent.

Step 2: Protein Immobilization

• Action: Capture the Biotin-CRBN-DDB1 complex at a low density (target ~500 to 800 Response Units [RU]).

• Causality: Thalidomide-5'-O-C2-OH is a small molecule (low molecular weight). Immobilizing too much protein causes "Mass Transport Limitation" (MTL), where the analyte binds the surface faster than it can diffuse through the fluid layer, resulting in artificially slow kinetic readings. A low-density surface ensures the reaction is kinetically controlled.

Step 3: Solvent Correction Setup

• Action: Prepare a DMSO calibration curve (e.g., 0.5%, 1.0%, 1.5%, 2.0% DMSO in running buffer).

• Causality: Thalidomide derivatives are hydrophobic and require DMSO for solubility[2]. Because DMSO has a massive refractive index, even a 0.01% mismatch between the running buffer and the analyte sample will cause a bulk shift artifact that mimics or masks true binding. The solvent correction curve mathematically subtracts these bulk refractive index anomalies.

Step 4: Single-Cycle Kinetics (SCK) Injection

• Action: Inject Thalidomide-5'-O-C2-OH in a 5-point concentration series (e.g., 12.5, 25, 50, 100, 200 nM) sequentially, without regeneration steps in between.

• Causality: CRBN-DDB1 complexes are highly sensitive and easily denature under standard harsh regeneration conditions (e.g., low pH glycine or NaOH)[7]. SCK bypasses the need for regeneration, preserving the structural integrity of the active surface throughout the entire assay.

Step 5: Data Analysis & Quality Control

• Action: Apply double-referencing (subtracting the signal from a blank reference channel, followed by subtracting a zero-concentration buffer injection). Fit the resulting sensorgrams to a 1:1 Langmuir binding model[7].

• Causality: Double-referencing eliminates baseline drift and non-specific binding to the dextran matrix. A valid assay must yield a χ2 (Chi-square) value of less than 10% of the Rmax​ , proving that the 1:1 binding model accurately represents the biological interaction.

Step-by-step SPR workflow for validating small molecule binding kinetics to CRBN.

Conclusion

Validating the binding of Thalidomide-5'-O-C2-OH is a critical go/no-go milestone in PROTAC development. By understanding the structural causality of the 5-position modification[4][5] and employing a rigorously controlled, oriented SPR methodology[7], researchers can confidently quantify the kinetic parameters of their E3 ligase recruiters. This biophysical rigor ultimately translates to higher success rates in downstream cellular degradation assays.

Sources

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 8. biorxiv.org [biorxiv.org]

Comprehensive Comparison Guide: Thalidomide-5'-O-C2-OH vs. Thalidomide-4'-O-C2-OH in PROTAC Design

Executive Summary: The Criticality of Linker Attachment Points

In the development of Proteolysis Targeting Chimeras (PROTACs), the E3 ubiquitin ligase Cereblon (CRBN) is the most frequently hijacked system for targeted protein degradation. While the glutarimide ring of thalidomide is universally recognized as the primary pharmacophore for CRBN engagement, the phthalimide ring serves as the solvent-exposed structural handle for linker attachment.

For medicinal chemists and drug development professionals, choosing between Thalidomide-5'-O-C2-OH and Thalidomide-4'-O-C2-OH building blocks is not merely a synthetic convenience—it is a critical design choice that dictates the ternary complex architecture, aqueous stability, and, most importantly, the off-target degradation profile (neosubstrate selectivity) of the final therapeutic molecule.

Structural Causality & Exit Vectors

To understand the performance differences between the 4'-O and 5'-O isomers, one must analyze the structural biology of the CRBN-ligand interaction. The glutarimide ring of thalidomide inserts deeply into the tri-Trp pocket (Trp380, Trp386, Trp400) of CRBN via strict hydrogen bonding and hydrophobic interactions[1].

Because the phthalimide ring remains partially solvent-exposed, attaching a hydroxyethoxy (-O-CH2-CH2-OH) linker at the C4 versus the C5 position fundamentally alters the exit vector of the PROTAC:

• 4'-O-Substitution: Projects the linker at an angled trajectory relative to the glutarimide binding plane. This often creates a more compact ternary complex but can lead to steric clashes depending on the target protein's (POI) surface topology.

• 5'-O-Substitution: Projects the linker in a more linear, extended trajectory. This altered spatial arrangement heavily influences the cooperativity of the 2[2].

Mechanism of CRBN-mediated targeted protein degradation via Thalidomide-based PROTACs.

The Selectivity Paradigm: Neosubstrate Degradation

The most profound performance differentiator between these two building blocks is their propensity to degrade "neosubstrates"—endogenous proteins like the zinc-finger transcription factors IKZF1 (Ikaros), IKZF3 (Aiolos), and GSPT1. Unmodified thalidomide inherently recruits IKZF1/3, leading to immunomodulatory effects that may manifest as off-target toxicity in a PROTAC context.

• Thalidomide-4'-O-C2-OH: Modifications at the 4-position often fail to disrupt the recruitment of IKZF1. The spatial clearance around the 4-position allows the zinc-finger domain of IKZF1 to still dock against the CRBN surface, resulting in unwanted degradation.

• Thalidomide-5'-O-C2-OH: 3[3]. The 5-position substitution creates a direct steric clash with the IKZF1 zinc-finger domain, effectively engineering out this off-target liability[]. However, researchers must note that [], necessitating careful proteomic screening.

Quantitative Binding Affinity & Performance Data

Both isomers maintain robust binary binding affinity to CRBN, proving that the ether linkage itself does not disrupt the core glutarimide-Trp interaction. The table below summarizes the comparative performance metrics based on established literature for these structural classes.

Property	Thalidomide-4'-O-C2-OH	Thalidomide-5'-O-C2-OH
CRBN Binding Affinity (IC50)	~10 - 150 nM	~10 - 150 nM
Primary Exit Vector	Angled / Orthogonal to glutarimide plane	Linear / Extended from phthalimide core
IKZF1/3 Degradation (Off-target)	Moderate to High	Low (Steric hindrance against zinc-finger)
GSPT1 Degradation (Off-target)	Low	Moderate to High (Context-dependent)
Aqueous Stability	Moderate	Moderate to High

Self-Validating Experimental Methodologies

To objectively compare PROTACs derived from these two building blocks, a self-validating experimental pipeline must be established. This involves first confirming binary target engagement, followed by cellular degradation assays to evaluate ternary complex functionality.

Self-validating experimental workflow for evaluating PROTAC linker attachment points.

Protocol A: Binary CRBN Affinity via TR-FRET

Causality for Choice: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is prioritized over Surface Plasmon Resonance (SPR) for primary screening because it measures binding in solution, avoiding artifacts caused by immobilizing the CRBN protein on a sensor chip[2].

Critical Variable: 5[5].

Step-by-Step Method:

• Buffer Preparation: Prepare assay buffer (50 mM HEPES pH 7.5, 150 mM NaCl, 1 mM TCEP, 0.01% Tween-20).

• Tracer Complex: Mix recombinant human CRBN protein with a fluorescent thalidomide tracer (e.g., BODIPY FL Thalidomide) at a concentration at or below its Kd.

• Compound Dilution: Prepare a 10-point serial dilution of the 4'-O and 5'-O PROTACs in assay buffer, ensuring the final DMSO concentration in the well strictly remains ≤ 1%.

• Incubation: Add 5 µL of the compound dilution to a 384-well low-volume black plate, followed by 15 µL of the CRBN/tracer complex. Incubate in the dark at room temperature for 60 minutes to reach equilibrium.

• Measurement: Read the plate on a TR-FRET compatible microplate reader. Calculate IC50 values using a four-parameter logistic regression model.

Protocol B: Cellular Degradation & Selectivity Profiling

Causality for Choice: Binary affinity does not guarantee degradation. The PROTAC must successfully permeate the cell and form a productive ternary complex. Western blotting for both the POI and neosubstrates validates the selectivity hypothesis of the 5'-O versus 4'-O exit vectors.

Step-by-Step Method:

• Cell Culture: Seed target cells (e.g., MM.1S or HEK293T) in 6-well plates at 1×106 cells/well and incubate overnight.

• Treatment: Treat cells with a concentration gradient (1 nM to 10 µM) of the 4'-O and 5'-O PROTACs for 12–24 hours. Include a vehicle (DMSO) control.

• Lysis: Wash cells with cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Immunoblotting: Resolve 20 µg of total protein via SDS-PAGE and transfer to a PVDF membrane.

• Probing: Probe parallel membranes for the Protein of Interest (POI), IKZF1, GSPT1, and a loading control (e.g., GAPDH or β -actin).

• Analysis: Quantify band intensities using densitometry to determine the DC50​ (concentration achieving 50% degradation) and Dmax​ (maximum degradation) for the POI, while confirming the absence of IKZF1/GSPT1 bands in the 5'-O PROTAC lanes.

References

• Influence of Linker Attachment Points on the Stability and Neosubstrate Degradation of Cereblon Ligands - PMC (nih.gov).
• Development of BODIPY FL Thalidomide as a High-Affinity Fluorescent Probe for Cereblon in a Time-Resolved Fluorescence Resonance Energy Transfer Assay - PMC (nih.gov).
• Discovery of E3 Ligase Ligands for Target Protein Degradation - PMC (nih.gov).
• PROTAC Design - CRBN Ligand Modification - BOC Sciences.
• The Dawn of a New Therapeutic Modality: An In-depth Technical Guide to the Discovery of Thalidomide Derivatives for Targeted Protein Degradation - BenchChem.

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• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Evaluating Off-Target Effects of Thalidomide-5'-O-C2-OH Based Degraders: A Comparative Guide

Introduction: The Challenge of Neosubstrate Degradation

Targeted Protein Degradation (TPD) via Proteolysis Targeting Chimeras (PROTACs) has fundamentally shifted the drug discovery paradigm. However, PROTACs utilizing Cereblon (CRBN) as the E3 ligase face a pervasive challenge: the immunomodulatory drug (IMiD) warheads often act as "molecular glues." This induces the off-target ubiquitination and degradation of endogenous zinc finger (ZF) neosubstrates, most notably IKZF1 (Ikaros), IKZF3 (Aiolos), SALL4, and ZFP91[]. The unintended degradation of these proteins can lead to severe clinical toxicities, such as the teratogenicity directly associated with SALL4 depletion[2].

As an application scientist focused on degrader optimization, I frequently see promising PROTACs fail in late-stage preclinical models due to these off-target liabilities. Recent structural biology efforts have demonstrated that shifting the linker exit vector on the IMiD scaffold can drastically alter neosubstrate selectivity. This guide provides an objective, data-backed comparison of Thalidomide-5'-O-C2-OH based degraders against traditional architectures, detailing the mechanistic rationale and the self-validating experimental workflows required to evaluate their off-target profiles.

Part 1: Mechanistic Rationale for C5-O Linker Attachment

To understand why Thalidomide-5'-O-C2-OH is superior for off-target mitigation, we must examine the causality of the CRBN-neosubstrate interaction.

In traditional PROTACs based on pomalidomide or lenalidomide, the linker is attached at the C4 position of the phthalimide ring. Crystal structures of the DDB1–CRBN–pomalidomide–IKZF1 ternary complex reveal that while the glutarimide ring anchors deeply into CRBN, the C4-amino group remains solvent-exposed. This C4 group forms a critical water-mediated hydrogen bond with the Q147 residue of IKZF1, stabilizing the neosubstrate for degradation[3].

The C5 Steric Bump: By moving the linker attachment to the C5 position via an ether linkage (Thalidomide-5'-O-C2-OH), the fundamental binding geometry to CRBN is preserved. However, the C5-linker introduces a severe steric clash directly at the interface where ZF degrons normally bind[4]. This structural modification physically occludes neosubstrate recruitment while leaving the linker free to recruit the intended Target Protein of Interest (POI).

Caption: Mechanism of C5-linked PROTACs preventing off-target neosubstrate degradation via steric clash.

Part 2: Comparative Performance Data

How does the C5-O modification perform in practice? When benchmarking Thalidomide-5'-O-C2-OH degraders against standard C4-linked alternatives, the reduction in off-target degradation is profound. The table below summarizes quantitative degradation data derived from high-throughput imaging and proteomics screens[3],[5],[4].

Degrader Exit Vector	Scaffold Example	IKZF1 Degradation (DC₅₀)	SALL4 Degradation (DC₅₀)	ZFP91 Degradation	On-Target Efficacy
C4-NH (Amine)	Pomalidomide-based	High (<10 nM)	High (<50 nM)	High	Maintained
C4-O (Ether)	Thalidomide-based	Moderate (~50 nM)	High (<50 nM)	Moderate	Maintained
C5-O (Ether)	Thalidomide-5'-O-C2-OH	Minimal (>10 µM)	Minimal (>10 µM)	Minimal	Maintained

Data Interpretation: While C4-linked PROTACs exhibit potent molecular glue activity, shifting the exit vector to C5-O effectively abolishes the degradation of IKZF1, SALL4, and ZFP91, pushing their DC₅₀ values beyond physiologically relevant concentrations (>10 µM) without sacrificing the degradation of the intended target.

Part 3: Self-Validating Experimental Workflows

Evaluating off-target effects requires a multi-tiered, self-validating approach. Relying solely on Western blots for known targets is a critical error, as it ignores the broader neosubstrate landscape. The following protocols establish a robust pipeline for validating the selectivity of Thalidomide-5'-O-C2-OH degraders.

Protocol 1: In Vitro Ternary Complex Assay (NanoBRET)

Causality: If a PROTAC fails to degrade a neosubstrate, we must determine if this is due to a lack of ternary complex formation or a failure in the subsequent ubiquitination step. NanoBRET provides real-time validation that the C5-O linker physically prevents CRBN-neosubstrate engagement[4].

• Transfection: Co-transfect HEK293T cells with plasmids encoding HaloTag-CRBN and NanoLuc-fused neosubstrates (e.g., NanoLuc-SALL4).

• Ligand Addition: After 24 hours, add the HaloTag NanoBRET ligand (fluorophore) and incubate for 2 hours.

• PROTAC Treatment: Treat cells with a dose-response of the Thalidomide-5'-O-C2-OH PROTAC (1 nM to 10 µM).

• Measurement: Add Nano-Glo substrate and measure the BRET ratio (emission at 618 nm / 460 nm). A lack of BRET signal increase confirms that the C5 modification sterically prevents ternary complex formation[3].

Protocol 2: High-Throughput ZF Degron Profiling (HiBiT Reporter)

Causality: To rapidly screen PROTAC linker variations against a wide array of ZF proteins in live cells, a scalable reporter system is required.

• Cell Line Generation: Use CRISPR/Cas9 to knock-in an 11-amino-acid HiBiT tag at the N-terminus of endogenous SALL4 and IKZF1 in the target cell line.

• Treatment: Seed cells in 384-well plates and treat with PROTACs for 24 hours.

• Detection: Add Nano-Glo HiBiT Lytic Reagent (containing LgBiT and furimazine). The HiBiT tag binds LgBiT to form a functional luciferase.

• Quantification: Read luminescence. C5-O PROTACs should maintain >90% luminescence (indicating no degradation), whereas C4-linked controls will show a dose-dependent signal drop.

Protocol 3: Global Unbiased Proteomics (TMT-based LC-MS/MS)

Causality: Unbiased global proteomics is mandatory to capture the true off-target landscape. TMT multiplexing allows for precise relative quantification across multiple concentrations, ensuring secondary downstream effects are not mistaken for primary degradation events.

• Cell Treatment: Treat target cells with the PROTAC at 100 nM and 1 µM for 5–6 hours. Crucial: A short time point (6h) is essential to capture primary degradation rather than secondary transcriptional downregulation[6].

• Lysis & Digestion: Lyse cells in 8M urea buffer. Reduce, alkylate, and digest proteins using Trypsin/Lys-C overnight.

• TMT Labeling: Label peptides with TMTpro isobaric tags. Quench and pool the samples.

• Fractionation & LC-MS/MS: Fractionate pooled peptides using basic pH reversed-phase chromatography. Analyze on an Orbitrap mass spectrometer.

• Data Analysis: Process data to generate log₂ fold-change values relative to DMSO controls. Plot as a volcano plot (log₂FC vs. -log₁₀ p-value) to visually confirm the absence of global neosubstrate degradation.

Caption: Self-validating experimental workflow for evaluating PROTAC off-target profiles.

Part 4: Troubleshooting & Optimization

When working with novel Thalidomide-5'-O-C2-OH degraders, researchers must carefully balance off-target mitigation with on-target potency.

• The Hook Effect: Degradation efficiency may drop at high concentrations due to the formation of non-productive binary complexes (PROTAC-Target or PROTAC-CRBN) instead of the required ternary complex[6]. Mitigation: Always perform a broad, 8-point dose-response curve (e.g., 1 nM to 10 µM) to identify the optimal degradation window.

• Linker Length Optimization: While the C5 position prevents off-target binding, the specific geometry required to ubiquitinate the target protein is highly sensitive to the linker. If on-target degradation is poor despite good binary binding, optimize the C2-OH linker length (e.g., extending to PEG2 or PEG3) to provide the necessary flexibility for productive target ubiquitination.

References

• 2.2 3.3 4.5 5.4

• 6

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• 6. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Thalidomide-5'-O-C2-OH for Laboratory Professionals

As a Senior Application Scientist, it is my priority to ensure that cutting-edge research is conducted with the highest standards of safety. This guide provides essential, step-by-step procedures for the proper disposal of Thalidomide-5'-O-C2-OH, a derivative of a class of compounds known for their significant biological activity and potential hazards. Adherence to these protocols is paramount to protect laboratory personnel, the wider community, and the environment.

The cornerstone of this guide is a deep understanding of the risks associated with thalidomide and its analogues. The primary and most severe hazard is their established teratogenicity, capable of causing profound birth defects.[1][2][3] Therefore, every step in the handling and disposal process is designed to prevent any possible exposure.

Core Safety Principles and Hazard Assessment

A thorough risk assessment is the foundation of safe laboratory practice. The principal hazards associated with Thalidomide-5'-O-C2-OH are outlined below. It is crucial to treat this compound with the same level of caution as thalidomide itself.

Hazard	Description	Primary Mitigation Strategy
Teratogenicity	As a derivative of thalidomide, this compound must be assumed to have the potential to cause severe, life-threatening birth defects upon exposure during pregnancy.[1][2][4] A single dose can be sufficient to cause harm.[2]	Strict containment is mandatory. Handling should only be performed by trained personnel in designated areas. Women who are pregnant or may become pregnant must not handle this compound.[5][6]
Acute Toxicity	While specific data for this analogue is limited, thalidomide is classified as harmful if swallowed.[7][8] Short-term exposure may lead to adverse health effects.	Avoid all direct contact and the generation of dusts or aerosols. All handling must occur within a certified chemical fume hood.[1][9]
Environmental Hazard	Improper disposal can lead to the release of this potent compound into the environment, potentially harming aquatic life and ecosystems.[1][7]	Dispose of as hazardous chemical waste. Do not discard down the drain or in general trash.[1][7]

Mandatory Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is non-negotiable when handling Thalidomide-5'-O-C2-OH in any form. This includes the pure substance, solutions, and all contaminated materials.

Equipment	Specification	Rationale
Gloves	Double-gloving with chemically resistant nitrile gloves is required.[1]	Provides a robust barrier against dermal absorption. The outer glove can be removed safely if contamination is suspected, protecting the inner glove and skin.[1]
Eye Protection	Chemical safety goggles or a full-face shield must be worn.[1][9]	Protects the eyes and face from accidental splashes or airborne particles.
Lab Coat	A dedicated, clean lab coat, preferably with elastic cuffs.	Prevents contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator (e.g., N95 or higher) should be used if there is any risk of generating dust or aerosols.[9]	Protects against inhalation, which is a primary route of exposure.

Step-by-Step Disposal Procedure: Waste Collection and Packaging

The primary method for the disposal of Thalidomide-5'-O-C2-OH is through a licensed professional waste disposal service.[10] The following protocol details the safe collection, segregation, and packaging of waste in preparation for professional disposal.

1. Designated Waste Containers:

• Utilize dedicated, sealable, and clearly labeled hazardous waste containers.[1]

• Ensure the container material is compatible with any solvents used.

• Label each container with "Hazardous Waste: Thalidomide-5'-O-C2-OH" and any other identifiers required by your institution's Environmental Health and Safety (EHS) department.[1]

2. Segregation of Waste Streams:

• Solid Waste: In a designated solid hazardous waste container, collect all disposable materials that have come into contact with the compound. This includes contaminated gloves, weigh boats, pipette tips, and bench paper.[1]

• Liquid Waste: Collect all solutions containing Thalidomide-5'-O-C2-OH in a separate, dedicated liquid hazardous waste container. Do not mix with other chemical waste streams unless explicitly approved by your EHS department.[1]

• Sharps Waste: Needles, syringes, or any other contaminated sharps must be disposed of immediately into a designated, puncture-proof sharps container.[1]

3. Packaging for Final Disposal:

• Once a waste container is full (do not overfill, typically to 80% capacity), securely seal the lid.[1]

• Carefully wipe the exterior of the container with a suitable solvent (e.g., 70% ethanol) to remove any potential external contamination. Dispose of the wipe as solid hazardous waste.[1]

• Store the sealed container in a designated, secure hazardous waste accumulation area. This area should be away from general laboratory traffic and clearly marked.[1]

• Arrange for pickup and final disposal by a certified hazardous waste management company, following all institutional and local regulations.[1][11]

Workflow for Safe Disposal of Thalidomide-5'-O-C2-OH

The following diagram illustrates the procedural flow for the safe handling and disposal of Thalidomide-5'-O-C2-OH.

Caption: Workflow for Safe Handling and Disposal of Thalidomide-5'-O-C2-OH.

Decontamination of Work Surfaces and Equipment

Thorough decontamination is a critical step to prevent inadvertent exposure.

• Initial Wipe-Down: After completing all handling procedures, decontaminate all work surfaces (e.g., fume hood sash and base, balance) and equipment with a suitable solvent such as 70% ethanol or isopropanol.[1]

• Secondary Cleaning: Follow the solvent wipe with a thorough cleaning using a laboratory-grade detergent.

• Final Rinse: If appropriate for the surface, perform a final rinse with deionized water.

• Waste Disposal: All cleaning materials, including wipes and paper towels, are considered contaminated and must be disposed of as solid hazardous waste.[1]

Spill Management Protocol

In the event of a spill, immediate and correct action is required to contain the hazard.

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Isolate the Area: Secure the area to prevent entry. For solids, isolate a leak area for at least 25 meters (75 feet).[12]

• Don PPE: Before attempting any cleanup, don the appropriate PPE as described above, including respiratory protection.

• Containment (for solids): Gently cover the spill with absorbent paper towels to prevent dust from becoming airborne. Avoid creating dust.[13][14]

• Cleanup: Carefully sweep or wipe up the material. Place all contaminated materials (absorbent pads, gloves, etc.) into a sealed, labeled hazardous waste container.[13]

• Decontamination: Decontaminate the spill area twice using the procedure outlined above.[13]

• Reporting: Report the incident to your EHS department in accordance with your institution's policies.[9]

By implementing these procedures with diligence and precision, you contribute to a culture of safety, ensuring that vital research can proceed without compromising the health and well-being of scientists or the integrity of our environment.

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• Thalidomide-50-35-1.docx . University of Georgia Office of Research. [Link]

• ORAL CANCER TREATMENT EDUCATION - THALIDOMIDE . North Carolina Oncology Association (NCODA). [Link]

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• Thalidomide Pregnancy Prevention Programme Information for Patients taking Thalidomide 50mg . Electronic Medicines Compendium (emc). [Link]

• Thalidomide . BC Cancer. [Link]

• Thalidomide BMS . European Medicines Agency (EMA). [Link]

• Thalidomide-5-OH|64567-60-8|MSDS . DC Chemicals. [Link]

• Molecular mechanisms of thalidomide and its derivatives . Journal of Pharmacological Sciences. [Link]

• After 60 years, scientists uncover how thalidomide produced birth defects . Dana-Farber Cancer Institute. [Link]

• Structural Modifications of Thalidomide Produce Analogs with Enhanced Tumor Necrosis Factor Inhibitory Activity . Journal of Medicinal Chemistry - ACS Publications. [Link]

• Thalomid® Capsules (50, 100, 150 and 200 mg) Safety Data Sheet . [Link]

• Thalidomide | C13H10N2O4 | CID 5426 . PubChem - National Institutes of Health (NIH). [Link]

• Pharmacy Guide to THALOMID REMS Program . [Link]

• Thalidomide . Wikipedia. [Link]

• Molecular Mechanisms of the Teratogenic Effects of Thalidomide . MDPI. [Link]

• Recalling the Thalidomide Crisis . Charles River Laboratories. [Link]

• Reversal of Fortune: How a Vilified Drug Became a Life-saving Agent in the 'War' Against Cancer . Onco'Zine. [Link]

• Thalidomide scandal . Wikipedia. [Link]

• Thalidomide: history, withdrawal, renaissance and safety concerns . Request PDF. [Link]

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A Researcher's Guide to the Safe Handling of Thalidomide-5'-O-C2-OH

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with Thalidomide-5'-O-C2-OH. As a potent analogue of thalidomide, this compound necessitates rigorous handling protocols to mitigate the risks associated with its teratogenic and cytotoxic properties. This document is designed to be a trusted resource, offering in-depth, actionable guidance that goes beyond basic safety data to ensure a secure laboratory environment.

Thalidomide and its derivatives are classified as cytotoxic agents, primarily used in cancer therapy due to their ability to inhibit cell growth.[1] Many of these compounds are known carcinogens, mutagens, or teratogens.[2] Given the serious health risks, including the potential for severe birth defects from a single exposure, minimizing occupational exposure is paramount.[3][4] This guide outlines the necessary engineering controls, personal protective equipment (PPE), and procedural steps for the safe handling and disposal of Thalidomide-5'-O-C2-OH.

I. Foundational Safety Principles: Engineering Controls and Workspace Preparation

Before handling Thalidomide-5'-O-C2-OH, the laboratory environment must be prepared to contain the compound and prevent accidental exposure. The primary routes of exposure to cytotoxic drugs are inhalation of dust or aerosols, skin absorption, and ingestion.[1][5]

Dedicated Workspace: All work with cytotoxic compounds should be conducted in a dedicated room that is clearly labeled and not used for any other purpose.[2] This area should be under negative pressure to prevent the escape of airborne particles.[6]

Ventilation and Containment: A certified Class II Biological Safety Cabinet (BSC) or a Cytotoxic Drug Safety Cabinet (CDSC) is mandatory for all manipulations of the compound.[1][5] The work surface within the cabinet should be covered with a disposable, plastic-backed absorbent pad, which should be changed at the end of each session or immediately following a spill.[5][6]

Emergency Preparedness: An appropriate spill kit must be readily available in the work area.[2] All personnel must be trained in its use before beginning any work with the compound.

II. Personal Protective Equipment (PPE): A Multi-Layered Defense

The use of appropriate PPE is the most critical barrier between the researcher and the hazardous compound. The following table summarizes the required PPE for handling Thalidomide-5'-O-C2-OH.

PPE Component	Specifications	Rationale
Gloves	Double gloving with chemotherapy-rated nitrile gloves.	Provides a robust barrier against skin absorption. The outer glove can be removed immediately in case of contamination, protecting the inner glove and the skin.
Gown	Disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting elastic or knit cuffs.	Protects the body from contamination. The cuffs should be tucked under the inner pair of gloves to ensure a complete seal.[1]
Eye Protection	Safety glasses with side shields or goggles.	Protects the eyes from splashes or aerosols.
Respiratory Protection	An N95 or higher-level respirator should be used when there is a risk of generating aerosols or dust outside of a containment device.	Prevents the inhalation of airborne particles of the compound.[1]

III. Procedural Workflow: From Receipt to Disposal

The following step-by-step workflow is designed to minimize exposure risk at every stage of handling Thalidomide-5'-O-C2-OH.

Workflow for Handling Thalidomide-5'-O-C2-OH

Caption: A procedural flowchart for the safe handling of Thalidomide-5'-O-C2-OH.

Step-by-Step Handling Protocol:

• Donning PPE: Before entering the dedicated work area, don all required PPE in the correct order: gown, inner gloves, eye protection, respirator (if needed), and outer gloves.

• Workspace Preparation: Prepare the BSC by wiping down all surfaces with an appropriate decontaminating agent. Place a fresh disposable absorbent pad on the work surface.

• Weighing and Reconstitution:

  • If handling the compound as a powder, conduct all weighing within the BSC to prevent the generation of airborne dust.

  • When reconstituting, slowly add the solvent to the vial to avoid splashing.

• Experimental Procedures:

  • All manipulations of the compound, including dilutions and transfers, must be performed within the BSC.

  • Use Luer-lock syringes and fittings to prevent accidental disconnection and leakage.[6]

• Decontamination:

  • Upon completion of work, decontaminate all surfaces of the BSC and any equipment used with a suitable cleaning agent.

  • Wipe down the exterior of all waste containers before removing them from the BSC.

• Waste Disposal:

  • All disposable materials that have come into contact with Thalidomide-5'-O-C2-OH, including gloves, gowns, absorbent pads, and pipette tips, must be disposed of as cytotoxic waste in clearly labeled, leak-proof containers.[5]

  • Follow your institution's specific guidelines for cytotoxic waste disposal.

• Doffing PPE:

  • Remove PPE in the reverse order of donning, being careful to avoid self-contamination. The outer gloves should be removed first, followed by the gown and then the inner gloves.

  • Wash hands thoroughly with soap and water after removing all PPE.[1]

IV. Spill Management and Emergency Procedures

In the event of a spill, immediate and appropriate action is crucial to prevent widespread contamination and exposure.

Small Spills (less than 5 mL or 5 g) inside a BSC:

• Contain the spill on the absorbent pad.

• While wearing full PPE, clean the area with a detergent solution, followed by a rinse with clean water.[1]

• Dispose of all cleanup materials as cytotoxic waste.

Spills Outside of a BSC:

• Evacuate and restrict access to the area immediately.

• If there is a risk of airborne powder, a respirator is required for all cleanup personnel in addition to standard PPE.[1]

• For liquid spills, cover with absorbent material. For solid spills, gently cover with a damp cloth or absorbent pad to avoid raising dust.[3]

• Clean the area three times with a detergent solution, followed by a final rinse with water.[1]

• All cleanup materials must be disposed of as cytotoxic waste.

Personnel Contamination:

• Skin Contact: Immediately remove contaminated clothing and wash the affected area thoroughly with soap and water.[1]

• Eye Contact: Immediately flush the affected eye with water or an isotonic eyewash for at least 15 minutes.[1]

• In all cases of personnel exposure, seek immediate medical attention and report the incident to your supervisor.[1][3]

V. Conclusion: Fostering a Culture of Safety

The safe handling of potent compounds like Thalidomide-5'-O-C2-OH is a shared responsibility that relies on a combination of robust engineering controls, meticulous personal practices, and a comprehensive understanding of the associated risks. By adhering to the guidelines outlined in this document, researchers can protect themselves, their colleagues, and the environment while advancing critical scientific endeavors.

VI. References

• University of Queensland. (n.d.). Working Safely with Cytotoxic Compounds Guideline. UQ Policy and Procedure Library. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Guidelines for the Use of Cytotoxic or Chemotherapeutic Drugs. UCLA Environmental Health & Safety. Retrieved from [Link]

• Occupational Safety and Health Administration. (1986, January 29). Guidelines for Cytotoxic (Antineoplastic) Drugs. OSHA. Retrieved from [Link]

• Health and Safety Executive. (n.d.). HSE Guideline on the Safe Handling of Cytotoxic Drugs. HSE. Retrieved from [Link]

• Celgene Corporation. (2017, June 1). Thalomid® Capsules (50, 100, 150 and 200 mg) Safety Data Sheet. Celgene. Retrieved from [Link]

• Canadian Society of Hospital Pharmacists. (2018). Safe handling of cytotoxics: guideline recommendations. PMC. Retrieved from [Link]

• National Institutes of Health. (n.d.). Thalidomide. PubChem. Retrieved from [Link]

• DC Chemicals. (2024, January 1). Thalidomide-5-OH|64567-60-8|MSDS. DC Chemicals. Retrieved from [Link]

• Wikipedia. (n.d.). Thalidomide. Wikipedia. Retrieved from [Link]

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• 4. Thalidomide - Wikipedia [en.wikipedia.org]
• 5. Guidelines for Cytotoxic (Antineoplastic) Drugs | Occupational Safety and Health Administration [osha.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]